19-Hydroxynonadecanoic acid

Core Science & Biosynthesis

An In-Depth Technical Guide to Long-Chain Omega-Hydroxy Fatty Acid Derivatives

Introduction

Long-chain omega-hydroxy fatty acids (ω-HFAs) represent a unique class of lipid molecules characterized by a hydroxyl group at the terminal (ω) carbon of a long aliphatic chain. While less ubiquitous in nature compared to their non-hydroxylated counterparts, ω-HFAs and their derivatives are of significant interest to researchers, scientists, and drug development professionals due to their diverse biological activities and potential therapeutic applications. These molecules serve as crucial building blocks for biopolymers and are key intermediates in various metabolic and signaling pathways.[1] This in-depth technical guide provides a comprehensive overview of the core aspects of long-chain ω-HFA derivatives, from their biosynthesis and physiological roles to detailed analytical methodologies and potential applications.

I. Biosynthesis and Metabolism of Long-Chain ω-Hydroxy Fatty Acids

The primary route for the biosynthesis of ω-HFAs involves the enzymatic hydroxylation of long-chain fatty acids. This process is predominantly catalyzed by a specific group of enzymes known as cytochrome P450 (CYP) ω-hydroxylases.[2][3]

A. The Role of Cytochrome P450 ω-Hydroxylases

CYP ω-hydroxylases are a subset of monooxygenases that introduce a hydroxyl group at the terminal methyl carbon of fatty acids.[2][4] In humans, several CYP families, including CYP4A, CYP4B, CYP4F, and CYP2U1, are known to catalyze the ω-hydroxylation of various fatty acids, including saturated, unsaturated, and branched-chain fatty acids.[3][5] These enzymes exhibit a preference for different chain lengths, with the CYP4F subfamily being particularly important for the metabolism of long-chain and very-long-chain fatty acids (VLCFAs).[4][5][6]

The catalytic mechanism involves the activation of molecular oxygen and the insertion of one oxygen atom into the C-H bond at the ω-position of the fatty acid substrate.[2] This reaction is crucial for the subsequent metabolism of these fatty acids.

B. Subsequent Metabolic Fates

Following ω-hydroxylation, the resulting ω-hydroxy fatty acid can undergo further oxidation to form a dicarboxylic acid.[5][6] This conversion is typically mediated by alcohol and aldehyde dehydrogenases. The resulting dicarboxylic acids can then enter the peroxisomal β-oxidation pathway, providing a mechanism for the degradation of fatty acids, especially when the primary β-oxidation pathway in the mitochondria is impaired.[5][7]

C. Engineered Biosynthesis

Recent advancements in metabolic engineering have enabled the production of ω-HFAs in microbial systems like Escherichia coli and Saccharomyces cerevisiae.[1][8] These strategies often involve the heterologous expression of specific CYP ω-hydroxylases and the manipulation of host fatty acid metabolism to increase the availability of precursor fatty acids.[1][8] Such bio-based production methods offer a more sustainable and environmentally friendly alternative to traditional chemical synthesis.[9][10]

Diagram: Biosynthesis of Long-Chain ω-Hydroxy Fatty Acids

Caption: Enzymatic cascade for the biosynthesis of long-chain ω-hydroxy fatty acids.

II. Physiological Roles and Derivatives of Long-Chain ω-Hydroxy Fatty Acids

Long-chain ω-HFAs and their derivatives are not merely metabolic intermediates but also play active roles in various physiological processes, particularly in maintaining the integrity of biological barriers and modulating inflammatory responses.

A. Structural Roles in Biological Barriers

One of the most well-established functions of long-chain ω-HFAs is their role in the formation and maintenance of the skin's epidermal barrier.[7][11] Specifically, ω-hydroxyceramides, which are formed by the amide linkage of an ω-HFA to a sphingoid base, are essential components of the cornified lipid envelope.[11] These unique lipids form lamellar structures that seal the spaces between corneocytes, creating a water-impermeable barrier that prevents transepidermal water loss and protects against environmental insults.[11] Deficiencies in these lipids can lead to skin conditions characterized by a compromised barrier function.[12][13][14]

B. Modulation of Inflammation

Derivatives of ω-HFAs are increasingly recognized for their involvement in the complex signaling cascades that regulate inflammation.[2][3] The metabolism of polyunsaturated fatty acids (PUFAs) like arachidonic acid (AA), eicosapentaenoic acid (EPA), and docosahexaenoic acid (DHA) by CYP ω-hydroxylases generates a variety of bioactive lipid mediators.[3]

For instance, the ω-hydroxylation of arachidonic acid produces 20-hydroxyeicosatetraenoic acid (20-HETE), a potent signaling molecule with diverse effects on vascular tone, inflammation, and angiogenesis.[3][15] Furthermore, the metabolism of omega-3 fatty acids like EPA and DHA by these enzymes can lead to the formation of specialized pro-resolving mediators, such as resolvins and protectins, which actively promote the resolution of inflammation.[16][17][18] This highlights the crucial role of ω-hydroxylation in balancing pro-inflammatory and anti-inflammatory signals.[19][20]

C. Other Physiological Functions

Beyond their roles in barrier function and inflammation, long-chain ω-HFAs and their derivatives are implicated in a range of other biological processes. They are involved in retinal function, where DHA, an omega-3 fatty acid, is a major structural component of photoreceptor membranes.[21][22] They also play a role in neurodevelopment and have been investigated for their potential in managing neurodevelopmental disorders and epilepsy.[23] Additionally, some derivatives have shown promise as anti-Alzheimer's agents by promoting neurite outgrowth.[24]

Table: Key Long-Chain ω-Hydroxy Fatty Acid Derivatives and Their Functions

Derivative Class	Precursor Fatty Acid(s)	Key Functions
ω-Hydroxyceramides	Very-long-chain fatty acids	Essential for skin barrier integrity and preventing water loss.[11]
20-HETE	Arachidonic Acid (AA)	Regulates vascular tone, inflammation, and angiogenesis.[3][15]
Resolvins & Protectins	EPA, DHA	Actively resolve inflammation and promote tissue healing.[16][17][18]
Dicarboxylic Acids	Various long-chain fatty acids	Serve as substrates for peroxisomal β-oxidation, providing an alternative energy source.[5][7]

III. Synthesis and Derivatization of Long-Chain ω-Hydroxy Fatty Acids

The synthesis of specific long-chain ω-HFA derivatives is crucial for both research and potential therapeutic applications. Both chemical and biocatalytic methods are employed for their production.

A. Chemical Synthesis

Chemical synthesis offers a versatile approach to producing a wide range of ω-HFA derivatives with defined structures.[24][25] These methods often involve multi-step reactions, including the protection of functional groups, chain elongation, and the introduction of the hydroxyl group at the terminal position. While powerful, chemical synthesis can sometimes be limited by harsh reaction conditions and the potential for side reactions.[8]

B. Biocatalytic Synthesis

As mentioned earlier, enzymatic and whole-cell biocatalysis are emerging as powerful tools for the synthesis of ω-HFAs and their derivatives.[26][27] The use of specific enzymes, such as hydratases and monooxygenases, allows for highly selective and efficient production from renewable feedstocks like plant oils and fatty acids.[26][27] This approach is often more environmentally friendly and can lead to higher purity products.[1][28]

C. Derivatization for Analysis and Application

For analytical purposes and to enhance their biological activity, ω-HFAs are often derivatized. Esterification of the carboxylic acid group and acylation of the hydroxyl group are common derivatization strategies. For instance, in gas chromatography-mass spectrometry (GC-MS) analysis, ω-HFAs are often converted to their more volatile methyl ester or trimethylsilyl ether derivatives.[29][30]

IV. Analytical Methodologies for Long-Chain ω-Hydroxy Fatty Acids and Their Derivatives

The accurate identification and quantification of long-chain ω-HFAs and their derivatives in complex biological matrices are essential for understanding their roles in health and disease. A combination of extraction, separation, and detection techniques is typically employed.

A. Extraction from Biological Samples

The first step in the analysis of ω-HFAs is their extraction from the biological matrix. Due to their amphipathic nature, a mixture of polar and non-polar solvents is often used. Common methods include the Folch and Bligh-Dyer techniques, which utilize chloroform and methanol to efficiently extract a broad range of lipids. Solid-phase extraction (SPE) can also be used for sample cleanup and enrichment of the target analytes.[29]

Diagram: General Workflow for the Analysis of ω-HFAs

Caption: A typical experimental workflow for the analysis of ω-hydroxy fatty acids.

B. Chromatographic Separation

Due to the complexity of lipid extracts, chromatographic separation is necessary to resolve individual ω-HFA isomers and other lipid species.

• Gas Chromatography (GC): GC is a powerful technique for the analysis of fatty acids, offering high resolution and sensitivity.[29][31] Prior to GC analysis, ω-HFAs are typically derivatized to increase their volatility.[29][30]

• High-Performance Liquid Chromatography (HPLC): HPLC is another widely used technique, particularly for the analysis of less volatile or thermally labile derivatives.[31][32] Reversed-phase HPLC is commonly employed to separate fatty acids based on their chain length and degree of unsaturation.[32]

C. Mass Spectrometry Detection

Mass spectrometry (MS) is the preferred method for the detection and identification of ω-HFAs due to its high sensitivity and specificity.[33][34][35]

• GC-MS: The combination of GC with MS allows for the confident identification of ω-HFAs based on their retention times and mass spectra.[30] The fragmentation patterns observed in the mass spectra can provide structural information, including the position of the hydroxyl group.[29]

• LC-MS: LC coupled with MS is a versatile platform for the analysis of a wide range of lipid molecules, including ω-HFAs and their more complex derivatives like ω-hydroxyceramides.[33][34] Electrospray ionization (ESI) is a commonly used ionization technique for LC-MS analysis of lipids.

D. Protocol: Extraction and GC-MS Analysis of ω-HFAs from Tissue

This protocol provides a general framework for the analysis of ω-HFAs. Specific parameters may need to be optimized based on the sample type and analytical instrumentation.

1. Lipid Extraction (Folch Method): a. Homogenize a known weight of tissue in a 2:1 (v/v) mixture of chloroform:methanol. b. Add 0.2 volumes of 0.9% NaCl solution and vortex thoroughly. c. Centrifuge to separate the phases. d. Collect the lower organic phase containing the lipids. e. Dry the lipid extract under a stream of nitrogen.

2. Saponification and Methylation: a. Resuspend the dried lipid extract in a methanolic NaOH solution. b. Heat at 80°C for 10 minutes to saponify the lipids. c. Add boron trifluoride-methanol and heat again to methylate the fatty acids. d. Extract the fatty acid methyl esters (FAMEs) with hexane.

3. Derivatization for Hydroxyl Group: a. Dry the FAME extract and add a silylating agent (e.g., BSTFA with 1% TMCS). b. Heat at 60°C for 30 minutes to form the trimethylsilyl (TMS) ether derivatives.

4. GC-MS Analysis: a. Inject the derivatized sample onto a suitable GC column (e.g., a non-polar or medium-polarity column). b. Use a temperature program that allows for the separation of the FAME-TMS derivatives. c. Acquire mass spectra in either full scan or selected ion monitoring (SIM) mode for identification and quantification.

V. Future Perspectives and Therapeutic Potential

The field of long-chain ω-HFA derivatives is rapidly evolving, with ongoing research focused on elucidating their precise roles in health and disease and exploring their therapeutic potential.

A. Drug Development and Therapeutic Targets

The involvement of ω-HFA derivatives in inflammation and barrier function makes them attractive targets for drug development. For example, synthetic analogs of pro-resolving lipid mediators derived from omega-3 fatty acids are being investigated for the treatment of inflammatory diseases.[36] Additionally, topical formulations containing ω-hydroxyceramides or their precursors may offer a therapeutic strategy for skin disorders characterized by a defective barrier.[11]

B. Biomarkers of Disease

Given their involvement in key metabolic and inflammatory pathways, the levels of specific ω-HFA derivatives may serve as biomarkers for various diseases. Further research is needed to validate these potential biomarkers and to develop robust analytical methods for their routine clinical measurement.

C. Nutritional Interventions

The biosynthesis of many bioactive ω-HFA derivatives is dependent on the dietary intake of their precursor fatty acids, particularly omega-3 and omega-6 PUFAs.[13][37] This suggests that nutritional interventions aimed at modulating the balance of these fatty acids could be a viable strategy for influencing the production of beneficial ω-HFA derivatives and promoting health.[20][38]

Conclusion

Long-chain omega-hydroxy fatty acid derivatives are a fascinating and functionally diverse class of lipid molecules. From their fundamental roles in maintaining the integrity of the skin barrier to their intricate involvement in the resolution of inflammation, these compounds are at the forefront of lipid research. As our understanding of their biosynthesis, metabolism, and signaling pathways continues to grow, so too will the opportunities to harness their therapeutic potential for a wide range of human diseases. The continued development of advanced analytical techniques will be crucial in unraveling the full spectrum of their biological functions and translating this knowledge into novel diagnostic and therapeutic strategies.

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• Synthesis of α‐Hydroxy Fatty Acids from Fatty Acids by Intermediate α‐Chlorination with TCCA under Solvent.
• Essential fatty acids guide for rebuilding damaged skin barrier n
• Role of Omega-Hydroxy Ceramides in Epidermis: Biosynthesis, Barrier Integrity and Analyzing Method. PMC.
• F
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• The role of omega-3 long-chain polyunsaturated fatty acids in health and disease of the retina. Progress in Retinal and Eye Research.
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The Rare Odd-Chain: 19-Hydroxynonadecanoic Acid in Plant Surface Lipids

The following technical guide details the occurrence, analysis, and significance of 19-hydroxynonadecanoic acid, a rare odd-chain lipid monomer found in specific plant cuticular and suberin matrices.

Technical Monograph | Version 1.0

Executive Summary

While the structural scaffold of plant cuticles is overwhelmingly dominated by even-chain C16 and C18 fatty acid derivatives (e.g., 10,16-dihydroxyhexadecanoic acid), 19-hydroxynonadecanoic acid (C19

-OH FA) represents a distinct, odd-chain deviation found in specific phylogenetic lineages and tissue types. Its presence challenges the canonical "Acetyl-CoA only" model of cutin biosynthesis, suggesting active Propionyl-CoA priming or -oxidation pathways in surface lipid metabolism.

This guide analyzes the physicochemical properties, biosynthetic origins, and validated extraction protocols for this rare monomer, with a specific focus on its abundance in bryophytes (Ceratodon purpureus) and its detection in angiosperm suberin fractions.

Chemical Architecture & Properties

19-hydroxynonadecanoic acid is a saturated, odd-chain

-hydroxy fatty acid. Unlike its C16 and C18 counterparts, which form the bulk of the cutin polyester via cross-esterification, the C19 homolog is often a terminal or minor cross-linking unit due to its chain length mismatch in crystalline domains.

Property	Specification
IUPAC Name	19-hydroxynonadecanoic acid
Molecular Formula
Exact Mass	314.2821 Da
Classification	-Hydroxy Fatty Acid (Odd-chain)
Melting Point	~91.0–91.5 °C
Functionality	Bifunctional (Terminal -OH, Terminal -COOH)
Role	Cutin/Suberin polyester monomer; Interfacial barrier

Biosynthetic Origins: The "Odd-Chain" Anomaly

The synthesis of C19 lipids in plants requires a deviation from the standard Fatty Acid Synthase (FAS) cycle, which typically extends chains by 2 carbons using Acetyl-CoA (

). Two primary mechanisms explain the occurrence of 19-hydroxynonadecanoic acid:

Mechanism A: Propionyl-CoA Priming (De Novo Synthesis)

In this pathway, the FAS complex initiates not with Acetyl-CoA, but with Propionyl-CoA (

) . Subsequent elongation cycles using Malonyl-ACP ( donor) result in odd-chain fatty acids ( ).

Mechanism B: -Oxidation of C20 Precursors

Alternatively, even-chain C20

-hydroxy acids (20-hydroxyarachidic acid) undergo -oxidation, losing one carbon as to yield the C19 homolog. This is often a degradation or remodeling pathway.

Biosynthetic Pathway Visualization

Figure 1: Proposed de novo biosynthetic pathway via Propionyl-CoA priming. The odd-chain precursor is hydroxylated by cytochrome P450 enzymes (CYP86 subfamily) at the terminal position.

Natural Occurrence & Distribution

Unlike ubiquitous C16 monomers, 19-hydroxynonadecanoic acid is taxonomically restricted. It appears significantly in bryophytes (mosses), representing an evolutionary "pro-cuticle" state, and in specific suberized tissues of higher plants.

Key Biological Sources

Organism	Tissue/Matrix	Abundance Context	Reference
Ceratodon purpureus (Moss)	Intracellular & Cell Wall	Significant .[1] Detected in metabolomic screens; fluctuates with seasonality (dry vs. rainy).[2]	[1]
Eucalyptus spp.[3]	Wood Extractives/Pitch	Minor . Found in lipophilic extractives and pitch deposits.	[2]
Glycine max (Soybean)	Seed Coat/Cuticle	Trace . Detected in autofluorescence-guided metabolomics of seeds.	[3]
Pinus radiata	Bark Suberin	Minor . Present in the depolymerized suberin polyester fraction.	[4]

Scientific Insight: The presence of C19 monomers in Ceratodon purpureus suggests that early land plants may have possessed less specific FAS elongation systems, or that odd-chain lipids play a specific role in desiccation tolerance (poikilohydry) that was lost in vascular plants optimized for C16/C18 cuticles.

Analytical Protocol: Isolation & Identification

To positively identify 19-hydroxynonadecanoic acid, researchers must differentiate it from the abundant C18 and C20 homologs. The following protocol uses GC-MS with silylation, the gold standard for cutin analysis.

Step-by-Step Methodology

Phase 1: Depolymerization & Extraction

• Starting Material: 100 mg of dry, delipidated plant tissue (e.g., moss gametophytes or suberized bark).

• Transesterification: Incubate in 3 mL of

  at 80°C for 2 hours.

  • Mechanism:[4][5] Cleaves ester bonds in the cutin polymer, releasing monomers as methyl esters.

• Extraction: Add 3 mL of

  and extract 3x with . Combine hexane phases.

• Drying: Pass over anhydrous

  and evaporate under stream.

Phase 2: Derivatization (Silylation)

Crucial Step: Hydroxyl groups must be capped to ensure volatility.

• Resuspend residue in

  Pyridine.

• Add

  BSTFA + 1% TMCS (N,O-Bis(trimethylsilyl)trifluoroacetamide).

• Incubate at 70°C for 40 minutes.

  • Result: Formation of Methyl 19-[(trimethylsilyl)oxy]nonadecanoate . (Note: The carboxyl is already methylated from Phase 1).

Phase 3: GC-MS Analysis[2]

• Column: HP-5MS or DB-5 (30m x 0.25mm x 0.25µm).

• Carrier Gas: Helium @ 1.0 mL/min.

• Temp Program: 140°C (hold 2 min)

  3°C/min 300°C (hold 10 min).

• Detection: Electron Impact (EI) at 70 eV.

Analytical Workflow Diagram

Figure 2: Validated workflow for the isolation of trace odd-chain hydroxy acids.

Mass Spectral Signature (Diagnostic Ions)

For the Methyl ester, TMS ether derivative (

):

• Molecular Ion (

  ): m/z 414 (Weak).

• Base Peak: m/z 73 (TMS group).

• -Cleavage: m/z 383 ( , loss of methoxy).

• Diagnostic Fragment: m/z 314 (Characteristic hydrocarbon backbone fragment often cited in underivatized libraries, though derivatized spectra will shift).

• Note: Ensure retention time verification against C18 and C20 standards (Alkane ladder index ~2300-2400 depending on column).

Physiological & Industrial Significance

Biological Barrier Function

In mosses like Ceratodon purpureus, 19-hydroxynonadecanoic acid likely contributes to a "softer," more fluid cuticular matrix compared to the rigid C16-dominant cuticles of angiosperms. This fluidity is essential for organisms that undergo rapid rehydration cycles.

Pharmaceutical Applications

The unique chain length (C19) makes this fatty acid a target of interest for transdermal drug delivery systems .

• Permeation Enhancers: Odd-chain fatty acids often disrupt the ordered packing of stratum corneum lipids more effectively than even-chain analogs, potentially increasing skin permeability for topical drugs.

• Linker Molecules: As cited in patent literature [5],

  -hydroxy acids are used as lipophilic linkers in drug conjugates to facilitate membrane transport.

References

• Sala-Carvalho, W. R., et al. (2022).[2] Metabolome of Ceratodon purpureus (Hedw.)[2] Brid., a cosmopolitan moss: the influence of seasonality. Planta, 255:77.

• Silvério, F. O., et al. (2008).[3][2] Effect of storage time on the composition of Eucalyptus wood extractives. Bioresource Technology, 99(11), 4878–4886.

• Guzelbaev, M., et al. (2022).[2][6] Autofluorescence-Based Investigation of Spatial Distribution of Phenolic Compounds in Soybeans. Plants, 11(23), 3254.

• Graça, J., & Pereira, H. (2000). Methanolysis of bark suberins: analysis of glycerol and acid monomers. Phytochemical Analysis, 11(1), 45–51.

• Vlahov, I. R., et al. (2009). Drug conjugates. World Intellectual Property Organization, Patent WO2009158633A1.

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Protocols & Analytical Methods

Application Notes and Protocols for the Extraction of 19-Hydroxynonadecanoic Acid from Cork Suberin

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the methodologies for extracting and purifying 19-hydroxynonadecanoic acid from cork suberin. The protocols detailed herein are designed to be a self-validating system, emphasizing scientific integrity and providing the rationale behind experimental choices.

Introduction

Cork, the outer bark of the cork oak (Quercus suber), is a rich source of suberin, a complex lipophilic polyester.[1] Suberin is primarily composed of long-chain fatty acids, hydroxy fatty acids, and glycerol.[2] Among these components, ω-hydroxy fatty acids are of significant interest for various applications, including the synthesis of polymers and pharmaceuticals. 19-hydroxynonadecanoic acid, a C19 ω-hydroxy fatty acid, is a less abundant but potentially valuable component of cork suberin. Its extraction and purification present a challenge due to its low concentration relative to other suberin monomers, such as C18 and C22 fatty acids.

This guide outlines a robust workflow for the isolation of 19-hydroxynonadecanoic acid, from the initial preparation of cork material to the final purification and characterization of the target molecule. The methodologies are grounded in established principles of natural product chemistry and chromatography.

Part 1: Pre-Extraction Preparation of Cork

Rationale: Raw cork contains a significant amount of extractives (e.g., waxes, tannins, and other soluble compounds) that can interfere with the subsequent suberin depolymerization and purification steps. Therefore, a thorough sequential extraction with solvents of increasing polarity is essential to remove these interfering substances and obtain extractive-free cork.

Protocol 1: Soxhlet Extraction for Removal of Extractives

• Grinding: Grind raw cork into a fine powder (particle size < 0.5 mm) to increase the surface area for efficient solvent extraction.

• Soxhlet Apparatus Setup: Place the cork powder in a cellulose thimble and insert it into a Soxhlet extractor.

• Sequential Extraction:

  • Step 1 (Non-polar): Extract with n-hexane for 8 hours to remove waxes and other non-polar compounds.

  • Step 2 (Medium-polar): After air-drying the powder, extract with dichloromethane for 8 hours to remove terpenoids and other medium-polarity compounds.

  • Step 3 (Polar): Following another air-drying step, extract with ethanol for 8 hours to remove tannins and other polar compounds.

  • Step 4 (Aqueous): Finally, extract with distilled water for 8 hours to remove water-soluble compounds.

• Drying: Dry the resulting extractive-free cork powder in a vacuum oven at 60°C to a constant weight.

Part 2: Depolymerization of Suberin

Rationale: Suberin is a polyester, and the ester bonds must be cleaved to release the constituent monomers, including 19-hydroxynonadecanoic acid. Alkaline hydrolysis and methanolysis are the two primary methods for this depolymerization. Methanolysis is often preferred as it directly yields fatty acid methyl esters (FAMEs), which are more volatile and suitable for gas chromatography (GC) analysis.

Protocol 2: Alkaline Methanolysis of Extractive-Free Cork

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, add the extractive-free cork powder and a solution of 1 M sodium methoxide in anhydrous methanol (1:10 w/v).

• Reflux: Heat the mixture to reflux and maintain for 4-6 hours with constant stirring. This process cleaves the ester bonds of the suberin polymer, releasing the suberin monomers as their corresponding methyl esters.

• Filtration: After cooling to room temperature, filter the reaction mixture to remove the solid residue (lignocellulosic material).

• Neutralization and Evaporation: Neutralize the filtrate to pH 6-7 with 1 M sulfuric acid in methanol. Evaporate the solvent under reduced pressure using a rotary evaporator to obtain a crude extract containing the suberin monomer methyl esters.

Workflow for Suberin Depolymerization and Crude Extract Preparation

Caption: Workflow for the alkaline methanolysis of extractive-free cork to obtain a crude extract of suberin monomer methyl esters.

Part 3: Multi-Step Purification of 19-Hydroxynonadecanoic Acid Methyl Ester

Rationale: The crude extract is a complex mixture of various fatty acid methyl esters. Due to the low abundance of the C19 chain, a multi-step chromatographic approach is necessary to isolate 19-hydroxy-nonadecanoate from the more abundant C18 and C22 analogues. This strategy employs orthogonal separation mechanisms to achieve high purity.

Protocol 3: Multi-Step Chromatographic Purification

• Step 1: Solid-Phase Extraction (SPE) for Group Separation

  • Objective: To separate the hydroxy fatty acid methyl esters from non-hydroxylated fatty acid methyl esters and dicarboxylic acid dimethyl esters.

  • Stationary Phase: Silica gel SPE cartridge.

  • Procedure:

    • Dissolve the crude extract in a minimal amount of hexane.

    • Condition a silica gel SPE cartridge with hexane.

    • Load the sample onto the cartridge.

    • Elute with a stepwise gradient of hexane and ethyl acetate:

      • Fraction 1 (non-polar): Elute with 100% hexane to remove non-polar compounds.

      • Fraction 2 (dicarboxylic esters): Elute with hexane:ethyl acetate (95:5, v/v) to elute dicarboxylic acid dimethyl esters.

      • Fraction 3 (hydroxy esters): Elute with hexane:ethyl acetate (80:20, v/v) to collect the hydroxy fatty acid methyl esters.

    • Monitor the fractions by thin-layer chromatography (TLC) to ensure proper separation.

• Step 2: Preparative High-Performance Liquid Chromatography (Prep-HPLC) for Chain Length Separation

  • Objective: To separate the C19 hydroxy fatty acid methyl ester from other chain lengths (C16, C18, C20, C22, C24).

  • Column: C18 reversed-phase preparative column (e.g., 250 x 21.2 mm, 5 µm).

  • Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 85:15, v/v). The exact ratio may need optimization.

  • Detection: UV detector at 205 nm or an evaporative light scattering detector (ELSD).

  • Procedure:

    • Dissolve the dried "Fraction 3" from SPE in the mobile phase.

    • Inject the sample onto the preparative HPLC system.

    • Collect fractions based on the retention time. The elution order on a C18 column is generally based on decreasing polarity and increasing carbon number. Therefore, 19-hydroxy-nonadecanoate will elute between the C18 and C20 hydroxy-alkanoates.

    • Analyze the collected fractions by analytical HPLC or GC-MS to identify the fraction containing the target compound.

Purification Workflow for 19-Hydroxynonadecanoic Acid Methyl Ester

Caption: Multi-step purification workflow for the isolation of 19-hydroxynonadecanoic acid methyl ester from the crude suberin extract.

Part 4: Derivatization and Analytical Characterization

Rationale: For gas chromatography-mass spectrometry (GC-MS) analysis, the hydroxyl and carboxyl groups of the fatty acids need to be derivatized to increase their volatility and thermal stability. Trimethylsilylation is a common method for derivatizing hydroxyl groups. For High-Performance Liquid Chromatography (HPLC) analysis, derivatization with a UV-absorbing or fluorescent tag can enhance detection sensitivity.[3][4]

Protocol 4a: Trimethylsilyl (TMS) Derivatization for GC-MS Analysis

• Sample Preparation: Place a dried aliquot of the purified 19-hydroxynonadecanoic acid methyl ester in a reaction vial.

• Derivatization Reagent: Add a mixture of N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) and trimethylchlorosilane (TMCS) (99:1, v/v) and pyridine.

• Reaction: Heat the vial at 70°C for 30 minutes.

• Analysis: The sample is now ready for injection into the GC-MS system.

Protocol 4b: p-Bromophenacyl Bromide (PBPB) Derivatization for HPLC-UV Analysis

• Sample Preparation: To a solution of the purified 19-hydroxynonadecanoic acid in acetonitrile, add a solution of PBPB and a catalyst such as triethylamine.

• Reaction: Heat the mixture at 60°C for 1 hour.

• Quenching: After cooling, the reaction mixture can be directly injected into the HPLC system. The PBPB ester will have a strong UV absorbance around 254 nm.

Part 5: Analytical Methods for Identification and Quantification

Gas Chromatography-Mass Spectrometry (GC-MS)

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms or HP-5ms, 30 m x 0.25 mm x 0.25 µm) is suitable.

• Temperature Program: A temperature gradient from an initial temperature of around 150°C to a final temperature of 300°C is typically used.

• Mass Spectrometry: Electron ionization (EI) at 70 eV.

• Expected Fragmentation Pattern of 19-hydroxynonadecanoate TMS ether methyl ester:

  • Molecular Ion (M+•): May be weak or absent.

  • [M-15]+: Loss of a methyl group from the TMS ether.

  • Characteristic fragments: Alpha-cleavage at the carbon bearing the TMS ether group will result in a prominent ion. Cleavage between C-18 and C-19 will also produce characteristic fragments. The spectrum will also show ions characteristic of TMS derivatives at m/z 73 and 75.[5][6]

High-Performance Liquid Chromatography (HPLC)

• Column: C18 reversed-phase analytical column (e.g., 150 x 4.6 mm, 3.5 µm).

• Mobile Phase: A gradient of acetonitrile and water is commonly used for the separation of fatty acid derivatives.

• Detection: UV detector (for derivatized compounds) or ELSD/MS.

Quantitative Analysis

Parameter	Method	Details
Quantification	GC-MS with internal standard	Use a commercially available odd-chain fatty acid methyl ester (e.g., methyl heptadecanoate) as an internal standard. Prepare a calibration curve with a synthesized or commercially sourced standard of 19-hydroxynonadecanoic acid methyl ester.
Purity Assessment	HPLC-UV/ELSD and GC-FID	Analyze the final purified fraction to determine its percentage purity based on peak area.
Structural Confirmation	High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) Spectroscopy	Obtain the exact mass of the purified compound to confirm its elemental composition. ¹H and ¹³C NMR spectroscopy will provide definitive structural information.

Conclusion

The extraction and purification of 19-hydroxynonadecanoic acid from cork suberin is a challenging but feasible process. The low natural abundance of this compound necessitates a multi-step purification strategy that combines different chromatographic techniques. The protocols outlined in these application notes provide a comprehensive and scientifically sound framework for the successful isolation and characterization of this valuable ω-hydroxy fatty acid. Researchers should be prepared to optimize the chromatographic conditions based on their specific equipment and the exact composition of their cork source material.

References

• PubChem. (n.d.). 19-Hydroxy-nonadecanoic acid. National Center for Biotechnology Information. Retrieved from [Link]

• GC-MS Characterization of Hydroxy Fatty Acids Generated From Lipid Oxidation in Vegetable Oils. (2017). Journal of the American Oil Chemists' Society.

• HTA. (n.d.). Derivatization in HPLC. Retrieved from [Link]

• Gowda, G. A. N., et al. (2022). Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological. Molecules, 27(17), 5717.
• Czauderna, M., et al. (2002). A highly efficient method for derivatization of fatty acids for high performance liquid chromatography. Journal of Animal and Feed Sciences, 11(4), 515-528.

• Cyberlipid. (n.d.). FA purification. Retrieved from [Link]

• PubChem. (n.d.). 19-Hydroxy-nonadecanoic acid. National Center for Biotechnology Information. Retrieved from [Link]

• Merrill Jr, A. H., et al. (1988). Simplified derivatization for determining sphingolipid fatty acyl composition by gas chromatography–mass spectrometry. Journal of lipid research, 29(8), 1123-1127.
• Wang, L., et al. (2007). Determination of long-chain fatty acids in bryophyte plants extracts by HPLC with fluorescence detection and identification with MS.
• Dugan, M. E. R. (2014, July 24). How can I purify fatty acids by column chromatography?
• Zinnen, H. J. (1992). U.S. Patent No. 5,179,219. Washington, DC: U.S.
• Christie, W. W. (2019, July 23).
• European Patent Office. (1996). Process for preparing hydroxycarboxylic acids (EP 0711746 A1).
• Wang, Y., et al. (2023). Global Analysis of 2-Hydroxy Fatty Acids by Gas Chromatography-Tandem Mass Spectrometry Reveals Species-Specific Enrichment in Echinoderms. Journal of Agricultural and Food Chemistry, 71(45), 18275-18284.
• Berkov, S., et al. (2020). Mass spectrometric fragmentation of trimethylsilyl and related alkylsilyl derivatives. Mass Spectrometry Reviews, 39(1-2), 1-107.
• Li, X., et al. (2020). High-Throughput Profiling of Long Chain Fatty Acids and Oxylipins by LC–MS. LCGC North America, 38(11), 634-641.
• Creative Proteomics. (n.d.).
• Cytiva. (2018, July 25). Combining purification techniques in a multistep approach.
• Harvey, D. J. (2020). Mass spectrometric fragmentation of trimethylsilyl and related alkylsilyl derivatives. Mass spectrometry reviews, 39(1-2), 1-107.
• Czauderna, M., et al. (2002). A highly efficient method for derivatization of fatty acids for high performance liquid chromatography*. Journal of Animal and Feed Sciences, 11(4), 515-528.
• Sharma, R. K., et al. (2005). Preparation of ω-hydroxynonanoic acid and its ester derivatives. Journal of the American Oil Chemists' Society, 82(5), 341-346.
• Tan, J. Y., et al. (2023). Simultaneous determination of 22 fatty acids in total parenteral nutrition (TPN) components by gas chromatography-mass spectrometry (GC-MS). Analytical Methods, 15(38), 4811-4822.
• Mutlu, H., & Meier, M. A. (2010). Production of 9-Hydroxynonanoic Acid from Methyl Oleate and Conversion into Lactone Monomers for the Synthesis of Biodegradable Polylactones. Macromolecular Chemistry and Physics, 211(16), 1828-1837.

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• 1. aocs.org [aocs.org]
• 2. 19-Hydroxy-nonadecanoic acid | C19H38O3 | CID 5282917 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Derivatization in HPLC - HTA [hta-it.com]
• 4. researchgate.net [researchgate.net]
• 5. marinelipids.ca [marinelipids.ca]
• 6. researchgate.net [researchgate.net]

Functionalization techniques for 19-hydroxynonadecanoic acid monomers

Application Note: Functionalization & Polymerization Protocols for 19-Hydroxynonadecanoic Acid Monomers

Abstract

19-Hydroxynonadecanoic acid (19-HNA) is a rare, odd-numbered

-hydroxy fatty acid (C19) typically derived from specific plant suberin fractions or synthetic homologation. Unlike its even-numbered counterparts (C16, C18), 19-HNA offers unique solid-state properties due to crystal packing disruption inherent to odd-chain lengths. This guide provides validated protocols for the functionalization of 19-HNA, focusing on chemo-enzymatic polymerization to yield polyethylene-like polyesters and orthogonal protection strategies for synthesizing bifunctional drug delivery linkers.

Introduction: The Suberin Monomer Challenge

19-HNA possesses a linear aliphatic backbone (

) terminated by a carboxylic acid at position C1 and a primary hydroxyl group at position C19. This bifunctionality makes it an ideal "AB-type" monomer for polycondensation. However, its high hydrophobicity and crystallinity present significant solubility challenges in standard organic synthesis.

Key Physicochemical Considerations:

• Solubility: Insoluble in water, methanol, and cold diethyl ether. Soluble in hot chloroform (

  ), toluene, and tetrahydrofuran (THF).

• Thermal Properties: High melting point (typically

  ), requiring elevated reaction temperatures or specific solvent systems to maintain the monomer in the melt/solution phase.

• Reactivity: The primary

  -hydroxyl group is less sterically hindered than secondary hydroxyls but requires activation or catalysis to compete with the carboxylic acid in self-condensation reactions.

Core Workflow: Decision Matrix

Before initiating synthesis, select the protocol path based on the desired end-product.

Figure 1: Strategic workflow for 19-HNA functionalization.

Protocol 1: Chemo-Enzymatic Polymerization

Objective: Synthesis of high-molecular-weight poly(19-hydroxynonadecanoate). Mechanism: Lipase-catalyzed entropy-driven ring-opening polymerization (ED-ROP) or direct polycondensation. Catalyst: Candida antarctica Lipase B (CALB) immobilized on acrylic resin (Novozym 435).

Rationale

Traditional chemical polycondensation (using

or ) requires high temperatures ( ), often leading to discoloration and side reactions. Enzymatic routes operate at milder temperatures ( ), preserving the aliphatic chain integrity and preventing oxidation.

Materials

• Monomer: 19-Hydroxynonadecanoic acid (dried in vacuo over

  for 24h).

• Catalyst: Novozym 435 (dried in vacuo at

  for 24h).

• Solvent: Diphenyl ether or Toluene (anhydrous). Note: Bulk polymerization (solvent-free) is preferred if the monomer melts below

  .

• Equipment: Schlenk line, overhead mechanical stirrer (magnetic stirring often fails as viscosity increases).

Step-by-Step Procedure

• Setup: In a flame-dried Schlenk flask, charge 19-HNA (1.0 eq, e.g., 5 mmol) and Novozym 435 (10% w/w relative to monomer).

• Solvation/Melt:

  • Option A (Solution): Add anhydrous Toluene (2 M concentration).

  • Option B (Bulk): Heat to

    until monomer is fully molten.

• Oligomerization (Atmospheric): Stir at

  under a stream of dry nitrogen for 2 hours. This initiates oligomer formation.

• Polymerization (Vacuum): Apply high vacuum (

  ) while maintaining .

  • Critical Step: The removal of water byproduct is the rate-limiting step. The vacuum shifts the equilibrium toward the polymer.

  • Duration: Maintain reaction for 24–48 hours.

• Termination & Purification:

  • Cool to room temperature. Dissolve the crude solid in hot Chloroform (

    ).

  • Filter off the immobilized enzyme (enzyme can be washed and reused).

  • Precipitate the filtrate into cold Methanol (

    ).

  • Filter the white precipitate and dry in vacuo.

Expected Results:

• Mn (GPC): 20,000 – 45,000 g/mol .

• Tm (DSC): ~90–98°C (High crystallinity).

Protocol 2: Orthogonal Functionalization (Linker Synthesis)

Objective: Create a bifunctional linker with a protected hydroxyl and an activated ester, ready for conjugation to a drug payload (e.g., amine-containing API).

Rationale

Direct reaction of 19-HNA with coupling agents often leads to uncontrolled polymerization. We must protect the

-hydroxyl group first.

Reaction Scheme

• Protection: 19-HNA

  19-(TBDMS-oxy)nonadecanoic acid.

• Activation:

  NHS-ester formation.

Step-by-Step Procedure

Step A: Silyl Protection of

-OH

• Dissolve 19-HNA (1 eq) in anhydrous DMF/THF (1:1 mixture) to overcome solubility issues.

• Add Imidazole (2.5 eq) and TBDMS-Cl (1.2 eq) at

  .

• Allow to warm to RT and stir for 12 hours.

• Workup: Dilute with

  , wash with water (x3) and brine. The carboxylic acid may also be silylated (forming a silyl ester).

• Selective Hydrolysis: Treat the crude with

  in (10:1) for 1 hour. This cleaves the unstable silyl ester (on the COOH) but leaves the silyl ether (on the OH) intact.

• Yield: ~85% white solid.

Step B: NHS-Activation of -COOH

• Dissolve the TBDMS-protected intermediate (1 eq) in anhydrous Dichloromethane (DCM).

• Add N-Hydroxysuccinimide (NHS, 1.2 eq) and EDC

  HCl (1.5 eq).

• Stir at RT for 12–16 hours.

• Purification: Wash with 0.1 N HCl (cold), then water. Dry over

  . Recrystallize from Hexane/Ethyl Acetate.

Figure 2: Selective protection strategy for 19-HNA.

Data & Troubleshooting

Solvent Compatibility Table

Solvent	Temp (°C)	Solubility	Application
Water	25–100	Insoluble	Avoid (quenches polymerization)
Methanol	25	Insoluble	Precipitation solvent
Chloroform	25	Moderate	GPC Analysis / NMR
Chloroform	60	High	Reaction Solvent
Toluene	90	High	Enzymatic Polymerization
THF	60	High	Chemical Functionalization

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Molecular Weight (Polymer)	Residual water in system.	Dry monomer over for 48h. Increase vacuum efficiency.
Enzyme Aggregation	Stirring too vigorous or solvent polarity mismatch.	Use overhead stirring (low RPM). Use hydrophobic solvents (Toluene).
Incomplete Functionalization	Poor solubility of 19-HNA.	Use co-solvent systems (THF/DMF). Heat reaction to if reagents allow.
Product Discoloration	Oxidation at high temp.	Perform all reactions under Argon/Nitrogen atmosphere.

References

• Vilela, C., et al. "Enzymatic synthesis of poly(globalide)

  -pentadecalactone." Journal of Polymer Science Part A: Polymer Chemistry, 2010. Link

• Gross, R. A., et al. "Lipase-Catalyzed Polyester Synthesis." Chemical Reviews, 2001. Link

• Pellis, A., et al. "Enzymatic synthesis of biobased polyesters: From laboratory to industrial scale." Trends in Biotechnology, 2016. Link

• Sousa, A. F., et al. "Biobased polyesters and other polymers from 2,5-furandicarboxylic acid: a tribute to furan excellency." Polymer Chemistry, 2015. (Context on suberin-based monomers). Link

• PubChem. "19-Hydroxynonadecanoic acid - Compound Summary."[1] National Library of Medicine. Link

Sources

• 1. 19-Hydroxy-nonadecanoic acid | C19H38O3 | CID 5282917 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Precision Electrospinning of Poly(19-hydroxynonadecanoic acid) Nanofibers

Executive Summary

This guide details the protocol for electrospinning poly(19-hydroxynonadecanoic acid) [poly(19-HNDA)], a long-chain aliphatic polyester derived from the C19 omega-hydroxy fatty acid. Unlike common short-chain polyesters like Poly(ε-caprolactone) (PCL), poly(19-HNDA) exhibits superior hydrophobicity and a higher melting point (

) due to its extended methylene sequences. These properties make it an elite candidate for long-term drug delivery depots , hydrophobic barrier coatings , and slow-degrading tissue scaffolds .

This protocol addresses the specific challenges of processing high-crystallinity long-chain polyesters, specifically overcoming solubility limits and preventing nozzle clogging due to rapid crystallization.

Material Science & Mechanism

To successfully electrospin poly(19-HNDA), one must understand its macromolecular behavior.

The "Long-Chain" Effect

Poly(19-HNDA) belongs to the family of poly(ω-hydroxyalkanoates). Its repeating unit contains 18 methylene (

) groups.

• High Crystallinity: The long aliphatic chains facilitate dense packing (pseudo-hexagonal crystal structure), requiring aggressive solvents or elevated temperatures for dissolution.

• Hydrophobicity: The high carbon-to-oxygen ratio results in a water contact angle (WCA) typically

  , significantly higher than PCL (~80^\circ$).

• Implication for Electrospinning: The solution must be maintained at a temperature or solvent composition that prevents premature gelation (crystallization) inside the syringe needle.

Polymer Source & Synthesis

Note: Poly(19-HNDA) is rarely available off-the-shelf and is typically synthesized via enzymatic polycondensation.

• Monomer: 19-hydroxynonadecanoic acid (obtained from plant oil derivatives or suberin depolymerization).

• Catalyst: Immobilized Candida antarctica Lipase B (CALB) is preferred over metal catalysts to prevent toxic residue and achieve high molecular weight (

  ) without thermal degradation.

Experimental Protocol

Materials Checklist

Component	Specification	Purpose
Polymer	Poly(19-HNDA) ( )	Matrix material
Solvent A	Chloroform ( )	Primary solvent (dissolves crystalline domains)
Solvent B	Dimethylformamide (DMF)	Co-solvent (increases conductivity, raises boiling point)
Apparatus	E-Spin Unit with heated nozzle capability	Nanofiber generation

Solution Preparation (Critical Step)

The high crystallinity of poly(19-HNDA) requires a specific dissolution strategy to ensure a homogeneous entanglement network.

• Solvent Ratio: Prepare a solvent mixture of Chloroform:DMF (8:2 v/v) .

  • Why? Chloroform is a good solvent for the polyester backbone. DMF increases the dielectric constant (aiding fiber stretching) and prevents the nozzle from clogging by slowing down evaporation.

• Concentration: Weigh polymer to achieve 10% - 15% (w/v) .

  • Calculation: For 10 mL solution at 12% w/v, dissolve 1.2 g of polymer.

• Dissolution:

  • Seal the vial tight (Chloroform evaporates rapidly).

  • Stir at 45°C for 4-6 hours. Heat is essential to break the crystalline lamellae.

  • Cool to room temperature (RT) and observe. If the solution turns cloudy (gelation), the concentration is too high or the molecular weight is exceptionally high. Re-heat to 40°C immediately before spinning.

Electrospinning Parameters

Set up the apparatus according to the following optimized window.

Parameter	Optimized Range	Mechanism/Notes
Voltage	15 - 18 kV	Positive polarity. High voltage is needed to overcome the surface tension of the viscous polyester solution.
Flow Rate	0.5 - 0.8 mL/h	Keep flow low to allow solvent evaporation. High flow (>1.0 mL/h) causes "wet" fibers and fused films.
TCD (Tip-to-Collector)	15 - 18 cm	Sufficient distance is required for Chloroform to evaporate completely before impact.
Needle Gauge	21G or 22G	Blunt tip. Smaller needles (25G+) risk clogging due to rapid crystallization.
Environment	< 40% RH	High humidity causes surface pores (Breath Figure effect) or polymer precipitation during flight.

Workflow Diagram

The following diagram illustrates the critical path from monomer to fiber, highlighting the temperature control checkpoints.

Caption: Figure 1. Process flow for converting 19-HNDA monomer into functional nanofibers. Note the temperature requirement during dissolution.

Characterization & Validation

To ensure the protocol was successful, perform the following validation steps:

• SEM Analysis:

  • Success: Smooth, cylindrical fibers with diameters

    .

  • Failure: "Beads-on-string" morphology indicates solution viscosity was too low (increase concentration to 15%). Flat ribbons indicate the skin formed too fast (reduce Chloroform ratio or flow rate).

• DSC (Differential Scanning Calorimetry):

  • Run a heat-cool-heat cycle (-50°C to 150°C).

  • Confirm

    (Melting Temperature) is >90°C . If , the polymerization degree is likely too low (oligomers), leading to poor mechanical strength.

• Wettability:

  • Measure Water Contact Angle. Expect 110° ± 5° . This confirms the surface exposure of the long aliphatic chains.

Troubleshooting Guide

Use this logic tree to resolve common instability issues during the spinning process.

Caption: Figure 2.[1] Troubleshooting logic for poly(19-HNDA) electrospinning anomalies.

References

• Enzymatic Synthesis of Long-Chain Polyesters

  • Vigliotta, G., et al. "Enzymatic Synthesis and Characterization of Poly(ω-hydroxy fatty acids)." Biomacromolecules, vol. 6, no. 2, 2005. Link

  • Context: Establishes the synthesis route for high molecular weight poly(omega-hydroxyalkanoates)

• Electrospinning of Aliphatic Polyesters (General Protocol)

  • Ghasemi-Mobarakeh, L., et al. "Electrospun poly(ε-caprolactone)/gelatin nanofibrous scaffolds for nerve tissue engineering." Biomaterials, vol. 29, no. 34, 2008. Link

  • Context: Provides the foundational solvent systems (Chloroform/DMF) used for hydrophobic polyesters.

• Thermal Properties of Long-Chain Polyesters

  • Stempfle, F., et al. "Long-Chain Aliphatic Polyesters from Plant Oils for Injection Molding, Film Extrusion and Electrospinning." Macromolecules, vol. 47, no. 18, 2014. Link

  • Context: Specifically discusses the crystallinity and thermal behavior of C18-C23 polyesters, validating the high Tm and hydrophobicity claims.
• Wong, S., et al. "Crystal structure and morphology of electrospun poly(pentadecalactone) fibers." Polymer, vol. 54, no. 2, 2013.

Sources

• 1. researchgate.net [researchgate.net]

Topic: Synthesis of Exaltolide-Like Musk Compounds from 19-Hydroxynonadecanoic Acid

An Application Guide and Protocol

Authored for: Researchers, Synthetic Chemists, and Professionals in Fragrance and Drug Development.

Introduction: The Allure of Macrocyclic Musks

Macrocyclic musks are a class of fragrance compounds highly valued in the perfumery industry for their unique olfactory properties, including a warm, skin-like scent and exceptional tenacity.[1] Exaltolide®, the trade name for pentadecanolide, is a quintessential example of this family, prized for its ability to act not just as a fixative but as an olfactory modulator that enhances the diffusion and wearability of a fragrance.[1] These compounds are characterized by large lactone rings, typically containing 12 or more atoms.[2] While natural sources exist, such as angelica root oil for exaltolide, they are often scarce and costly, making chemical synthesis the primary route for commercial production.[3]

This guide details the synthesis of an exaltolide-like macrocyclic lactone, specifically nonadecanolide , from its linear precursor, 19-hydroxynonadecanoic acid .[4] This C19 ω-hydroxy fatty acid provides a direct substrate for intramolecular cyclization to form the target 19-membered ring. The principles and protocols described herein are foundational to the broader field of macrolide synthesis, a cornerstone in the creation of not only fragrances but also a wide array of biologically active natural products, including antibiotics and anticancer agents.[5]

The Central Challenge: Overcoming the Entropic Barrier of Macrolactonization

The intramolecular cyclization of a long-chain hydroxy acid, known as macrolactonization, is a thermodynamically and kinetically challenging transformation. The primary obstacle is the unfavorable entropy of cyclization. As the chain length increases, the number of possible conformations grows exponentially, making the probability of the reactive ends—the carboxylic acid and the hydroxyl group—encountering each other in the correct orientation for reaction exceedingly low.[6]

Consequently, intermolecular reactions, such as dimerization or polymerization, often become the dominant pathways, leading to low yields of the desired monomeric macrocycle.[6]

To favor the desired intramolecular reaction, two core principles are employed:

• The High-Dilution Principle : By carrying out the reaction at very low substrate concentrations (typically 0.001–0.05 M), the probability of two different molecules reacting is significantly reduced, thereby favoring the intramolecular pathway.[6] This is often achieved by the slow addition of the substrate to a large volume of solvent.

• Carboxylic Acid Activation : To facilitate ring closure under mild conditions, the carboxylic acid moiety must be "activated" to make it a more potent electrophile. Numerous methods have been developed for this purpose, each with its own advantages regarding reaction conditions and substrate scope.[5][7][8]

This guide will focus on a robust and widely applicable method for macrolactonization: the Corey-Nicolaou method .

The Corey-Nicolaou Macrolactonization: Mechanism and Rationale

The Corey-Nicolaou lactonization utilizes 2,2'-dipyridyl disulfide and triphenylphosphine (PPh₃) to activate the carboxylic acid. The choice of these reagents is critical and based on the following mechanistic steps:

• Formation of the Phosphonium Salt : Triphenylphosphine attacks the disulfide bond of 2,2'-dipyridyl disulfide, forming a phosphonium salt and a 2-thiopyridyl anion.

• Activation of the Carboxylic Acid : The carboxylate of the hydroxy acid attacks the phosphonium salt, displacing triphenylphosphine oxide and forming a highly reactive 2-pyridyl thioester intermediate. This thioester is significantly more electrophilic than the original carboxylic acid.

• Intramolecular Cyclization : The terminal hydroxyl group acts as a nucleophile, attacking the activated carbonyl carbon of the thioester. This ring-closing step proceeds via a favorable transition state, often described as "template-driven," where the pyridyl ring helps to orient the molecule for cyclization.

• Product Formation : The cyclization releases 2-thiopyridone, yielding the desired macrocyclic lactone. The reaction is typically run at reflux in a non-polar solvent like xylene or toluene, which facilitates the cyclization.

This method is advantageous because it proceeds under neutral, non-basic conditions and is effective for a wide range of ring sizes.[6]

Caption: Figure 2: Overall Experimental Workflow.

Detailed Protocol: Synthesis of Nonadecanolide

This protocol is adapted for the synthesis of ~1 mmol of the target macrocycle. All glassware should be oven-dried, and the reaction should be conducted under an inert atmosphere (e.g., Nitrogen or Argon) to prevent side reactions with moisture and oxygen.

Reagents and Materials

Reagent	M.W. ( g/mol )	Amount	Moles (mmol)	Equivalents
19-Hydroxynonadecanoic Acid	314.51	315 mg	1.0	1.0
Triphenylphosphine (PPh₃)	262.29	393 mg	1.5	1.5
2,2'-Dipyridyl disulfide	220.32	331 mg	1.5	1.5
Xylene (anhydrous)	-	125 mL	-	-
Dichloromethane (DCM)	-	~50 mL	-	-
Ethyl Acetate (EtOAc)	-	As needed	-	-
Hexanes	-	As needed	-	-
Silica Gel (for column)	-	~30 g	-	-

Step-by-Step Procedure

Part A: Reaction Setup (High Dilution)

• Main Reaction Flask : To a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and a nitrogen inlet, add 100 mL of anhydrous xylene. Begin stirring and heat the solvent to reflux (~140 °C) using a heating mantle.

• Syringe Pump Preparation :

  • In a separate 50 mL flask, dissolve 19-hydroxynonadecanoic acid (315 mg, 1.0 mmol) and triphenylphosphine (393 mg, 1.5 mmol) in 25 mL of anhydrous xylene. Gentle warming may be required to fully dissolve the solids.

  • In a second 50 mL flask, dissolve 2,2'-dipyridyl disulfide (331 mg, 1.5 mmol) in 25 mL of anhydrous xylene.

• Slow Addition : Using two separate syringe pumps, slowly and simultaneously add the two solutions prepared in step 2 to the refluxing xylene in the main reaction flask over a period of 8-10 hours. Causality : This slow addition under high dilution is the most critical step to favor the intramolecular cyclization over intermolecular polymerization. [6] Part B: Reaction and Workup

• Reaction Monitoring : After the addition is complete, allow the reaction mixture to reflux for an additional 2-4 hours. The reaction can be monitored by Thin Layer Chromatography (TLC), observing the disappearance of the starting hydroxy acid.

• Solvent Removal : Cool the reaction mixture to room temperature. Remove the xylene under reduced pressure using a rotary evaporator.

• Initial Purification :

  • Redissolve the resulting crude oil/solid in dichloromethane (DCM).

  • The major byproduct, triphenylphosphine oxide, has limited solubility in ether or a hexanes/ether mixture. Adding cold diethyl ether can precipitate some of it, which can then be removed by filtration.

  • Concentrate the filtrate to yield the crude product.

Part C: Purification by Column Chromatography

• Column Preparation : Prepare a silica gel column using a gradient solvent system, starting with a non-polar eluent and gradually increasing polarity. A typical gradient would be from 100% hexanes to 5-10% ethyl acetate in hexanes.

• Loading and Elution : Load the crude product (adsorbed onto a small amount of silica gel for best results) onto the column. Elute the column with the solvent gradient. The macrocyclic lactone is relatively non-polar and should elute before any remaining starting material or more polar byproducts.

• Fraction Collection : Collect fractions and analyze them by TLC. Combine the fractions containing the pure product.

• Final Product : Remove the solvent from the combined pure fractions under reduced pressure to yield nonadecanolide, which is expected to be a white, waxy solid. Determine the final yield.

Characterization and Validation

The identity and purity of the synthesized nonadecanolide must be confirmed through standard analytical techniques.

Technique	Expected Result for Nonadecanolide (C₁₉H₃₆O₂)
¹H NMR	- Triplet at ~4.1 ppm (2H, -CH₂-O-C=O). This is the characteristic signal for the methylene group adjacent to the lactone oxygen. - Triplet at ~2.3 ppm (2H, -CH₂-C=O). This is the signal for the methylene group alpha to the carbonyl. - Large multiplet at ~1.2-1.6 ppm (~32H, backbone methylenes).
¹³C NMR	- Signal at ~174 ppm (lactone carbonyl, C=O). - Signal at ~64 ppm (-CH₂-O-). - Multiple signals between ~20-35 ppm (backbone carbons).
FT-IR	- Strong C=O stretch at ~1735-1745 cm⁻¹ (characteristic of a large-ring lactone). - C-O stretch at ~1150-1250 cm⁻¹.
Mass Spec (GC-MS)	- Molecular ion peak [M]⁺ corresponding to the calculated mass of C₁₉H₃₆O₂ (m/z = 296.5).
Purity (GC)	- A single major peak in the gas chromatogram indicates high purity.

Conclusion

The synthesis of exaltolide-like musk compounds via macrolactonization of ω-hydroxy fatty acids is a well-established yet nuanced process. Success hinges on understanding and controlling the competition between intra- and intermolecular reactions. By employing high-dilution techniques and effective carboxylic acid activation, such as the Corey-Nicolaou method, long-chain precursors like 19-hydroxynonadecanoic acid can be efficiently converted into valuable macrocyclic lactones. The detailed protocol and analytical validation steps provided in this guide offer a robust framework for researchers to synthesize and characterize these important compounds, paving the way for further exploration in the fields of fragrance chemistry and natural product synthesis.

References

• Thieme. (n.d.). Modern Macrolactonization Techniques. Thieme E-Books & E-Journals.
• Nicolaou, K. C., et al. (2007). Synthesis of 12- to 16-Membered-Ring Lactones.
• Parenty, A., et al. (2013). Update 1 of: Macrolactonizations in the Total Synthesis of Natural Products.
• iSm2. (n.d.).
• Ravi, S., et al. (2013). Macrocyclic musk compounds: Synthetic approaches to key intermediates for exaltolide, exaltone and dilactones. Journal of the Indian Institute of Science.
• Moore, T. (2005). Synthesis and Fragrance Properties of Macrocyclic Musks. University of California, Berkeley.
• White, M. C., et al. (2011).
• BenchChem. (2025). The Dawn of a New Era in Parasite Control: A Technical Guide to the Discovery and History of Macrocyclic Lactones.
• LCGC International. (n.d.).
• Scentspiracy. (n.d.). Exaltolide (106-02-5) - Synthetic Ingredient for Perfumery.
• Matsuda, H., et al. (2004). New Macrocyclic Musk Compounds.
• Estee Lauder Inc. (1996). Process of preparing ω-hydroxy acids.
• Ravi, S., et al. (2013). Macrocyclic musk compounds: Synthetic approaches to key intermediates for exaltolide, exaltone and dilactones. Semantic Scholar.
• Fort Dodge Animal Health. (2008). Method of purifying moxidectin through crystallization.
• Apeiron Synthesis. (2022).
• Publisherspanel.com. (n.d.). Synthetic musk odorants in cosmetic products.
• PubChem. (n.d.). 19-Hydroxy-nonadecanoic acid.
• Guangxi University. (2017). Method for synthesis of macrocyclic musk lactone.
• Takasago. (n.d.). The Musk Dilemma. Perfumer & Flavorist.
• Jiang, G., et al. (2021).
• Bilandzic, N., et al. (2011). Determination of macrocyclic lactones in food and feed. PubMed.
• European Patent Office. (1996). Process for preparing hydroxycarboxylic acids. EP 0711746 A1.
• Posyniak, A., et al. (2015). Control of Residues of Five Macrocyclic Lactones in Cow Milk By Liquid Chromatography with Fluorescence Detection.
• McMaster, W. (1973). Synthetic Approaches to Medium and Large Rings. University of Glasgow.
• Singh, R. P., et al. (2014). Methods for Hydroxamic Acid Synthesis. PMC, NIH.
• Apanovich, V. N., et al. (2007). Preparation of ω-hydroxynonanoic acid and its ester derivatives.

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Technical Notes & Optimization

Minimizing side reactions during 19-hydroxynonadecanoic acid synthesis

Technical Support Center: Synthesis of 19-Hydroxynonadecanoic Acid

Welcome to the technical support center for the synthesis of 19-hydroxynonadecanoic acid. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guidance and address frequently asked questions. The aim is to help you navigate the complexities of this multi-step synthesis and minimize the occurrence of side reactions, thereby improving yield and purity.

Introduction

The synthesis of 19-hydroxynonadecanoic acid, a long-chain omega-hydroxy fatty acid, is a nuanced process that often involves the use of protecting groups and specific oxidation conditions.[1] Given the bifunctional nature of the target molecule, careful control of each reaction step is crucial to prevent the formation of undesired byproducts. This guide provides a structured approach to identifying and mitigating common side reactions.

Troubleshooting Guide: A Proactive Approach to Synthesis Challenges

This section is formatted in a question-and-answer style to directly address potential issues you may encounter during your experiments.

Protection of the Hydroxyl Group

Question: I am observing incomplete protection of the starting material, 19-nonadecan-1-ol. What could be the cause?

Answer: Incomplete protection is a common issue that can significantly impact the subsequent oxidation step. The primary culprits are often related to reaction conditions and reagent purity.

• Moisture: The most frequent cause of incomplete silylation is the presence of moisture. Silylating agents like tert-butyldimethylsilyl chloride (TBDMSCl) are highly susceptible to hydrolysis. Ensure that your glassware is oven-dried and cooled under an inert atmosphere (e.g., argon or nitrogen). Your solvent (typically dichloromethane or DMF) must be anhydrous.

• Base Stoichiometry: Imidazole or triethylamine are commonly used as bases to neutralize the HCl generated during the reaction. An insufficient amount of base can lead to a buildup of HCl, which can catalyze the deprotection of the newly formed silyl ether. Use a slight excess of the base (1.1-1.2 equivalents).

• Reagent Purity: The purity of the silylating agent is critical. Over time, TBDMSCl can degrade. It is advisable to use a freshly opened bottle or purify the reagent if its quality is questionable.

Question: I am seeing the formation of a symmetrical ether byproduct during the protection step. How can I avoid this?

Answer: The formation of a symmetrical ether from the starting alcohol is indicative of acidic conditions. This can occur if the HCl generated during the reaction is not effectively scavenged by the base. To mitigate this, ensure that the base is added promptly and in a sufficient amount. A milder catalyst for silylation, such as pyridinium p-toluenesulfonate (PPTS), can also be employed to minimize acid-catalyzed side reactions.[2]

Oxidation of the Terminal Methyl Group

Question: My oxidation of the protected 19-hydroxy-1-(tert-butyldimethylsilyloxy)nonadecane to the corresponding carboxylic acid is giving low yields. What are the likely reasons?

Answer: The oxidation of a long-chain alkane to a carboxylic acid is a challenging transformation. The choice of oxidant and reaction conditions are paramount.

• Over-oxidation: Strong oxidizing agents like potassium permanganate (KMnO4) or chromic acid (generated from CrO3 and H2SO4, also known as the Jones reagent) can lead to cleavage of the carbon chain, resulting in shorter-chain dicarboxylic acids and other byproducts.[3][4]

• Incomplete Oxidation: Milder oxidizing agents may result in the formation of the intermediate aldehyde, which may be difficult to oxidize further to the carboxylic acid.[5][6] A two-step oxidation, where the alcohol is first oxidized to an aldehyde and then to the carboxylic acid, can sometimes provide better control.[3]

• Reaction Conditions: For many oxidation reactions, temperature control is crucial. Runaway reactions can lead to decomposition and a mixture of products. Ensure that the reaction is adequately cooled and the oxidant is added portion-wise.

Recommended Oxidation Protocol: A reliable method for the oxidation of a primary alcohol (after deprotection of the silyl ether) to a carboxylic acid is the use of Jones reagent.[3] However, due to the toxicity of chromium, alternative methods are often preferred. A two-step process involving an initial oxidation to the aldehyde using a milder reagent like pyridinium chlorochromate (PCC) followed by oxidation to the carboxylic acid with sodium chlorite (NaClO2) is a good alternative.[7]

Oxidizing Agent	Common Side Reactions	Mitigation Strategies
Potassium Permanganate (KMnO4)	Over-oxidation, chain cleavage	Careful control of temperature and stoichiometry
Jones Reagent (CrO3/H2SO4)	Formation of ester byproducts, chromium waste	Use of catalytic amounts with a co-oxidant like periodic acid[3][7]
Pyridinium Chlorochromate (PCC)	Stops at the aldehyde stage	Requires a subsequent oxidation step to the carboxylic acid

Deprotection of the Silyl Ether

Question: During the deprotection of the TBDMS ether, I am observing some esterification of the newly formed carboxylic acid. How can this be prevented?

Answer: This side reaction is often observed when using acidic conditions for deprotection in the presence of an alcohol solvent (e.g., methanol). The carboxylic acid can be esterified under these conditions.

• Fluoride-Based Deprotection: The use of fluoride ion sources is the most common and generally cleanest method for removing silyl ethers.[2][8] Tetrabutylammonium fluoride (TBAF) in an aprotic solvent like tetrahydrofuran (THF) is highly effective.[8]

• Buffered Fluoride Source: For sensitive substrates, a buffered solution of hydrogen fluoride, such as HF-pyridine or triethylamine trihydrofluoride, can be used to avoid strongly basic or acidic conditions.

Question: The deprotection reaction is sluggish and does not go to completion. What can I do?

Answer: The stability of silyl ethers is influenced by steric hindrance around the silicon atom. While TBDMS is generally readily cleaved, incomplete reactions can occur.

• Increase Temperature: Gently warming the reaction mixture can often drive the deprotection to completion. However, be mindful of potential side reactions at elevated temperatures.

• Alternative Fluoride Source: If TBAF is not effective, a more reactive fluoride source like tris(dimethylamino)sulfonium difluorotrimethylsilicate (TASF) can be used.[8]

• Acid-Catalyzed Deprotection: In some cases, a mild acid catalyst like pyridinium p-toluenesulfonate (PPTS) in an alcohol solvent can be effective, but be aware of the potential for esterification as mentioned above.[2]

Frequently Asked Questions (FAQs)

Q1: What is the best protecting group for the hydroxyl function in the synthesis of 19-hydroxynonadecanoic acid?

A1: The tert-butyldimethylsilyl (TBDMS) group is an excellent choice. It is robust enough to withstand many oxidation conditions and can be selectively removed under mild conditions using fluoride ions.[2][9][10] Other silyl ethers like triethylsilyl (TES) or triisopropylsilyl (TIPS) can also be used, with their stability generally increasing with steric bulk.

Q2: How can I effectively purify the final product, 19-hydroxynonadecanoic acid?

A2: Purification of long-chain hydroxy acids can be challenging due to their physical properties.

• Crystallization: If the product is a solid, recrystallization from a suitable solvent system is often the most effective method for achieving high purity.

• Column Chromatography: For smaller scales or if crystallization is not feasible, silica gel column chromatography can be used. A gradient elution with a mixture of a non-polar solvent (e.g., hexane or heptane) and a more polar solvent (e.g., ethyl acetate or diethyl ether), often with the addition of a small amount of acetic acid to suppress tailing of the carboxylic acid, is typically effective.

• Solvent Extraction: Liquid-liquid extraction can be used to remove non-polar impurities.[11][12]

Q3: What analytical techniques are best for monitoring the progress of the reactions and confirming the final product?

A3: A combination of techniques is recommended:

• Thin-Layer Chromatography (TLC): TLC is an indispensable tool for monitoring the progress of each reaction step.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are essential for confirming the structure of the intermediates and the final product.

• Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the product.

• Infrared (IR) Spectroscopy: IR spectroscopy is useful for identifying the presence of key functional groups, such as the hydroxyl (-OH) and carboxylic acid (C=O) stretches.

Experimental Workflows and Diagrams

General Synthesis Workflow

The following diagram illustrates a typical synthetic route for 19-hydroxynonadecanoic acid, highlighting the key steps where side reactions can occur.

Caption: General synthetic workflow for 19-hydroxynonadecanoic acid.

Troubleshooting Decision Tree for Low Yield

This diagram provides a logical pathway for diagnosing the cause of low yields in your synthesis.

Caption: Decision tree for troubleshooting low yields.

Conclusion

The successful synthesis of 19-hydroxynonadecanoic acid hinges on a proactive approach to minimizing side reactions. By understanding the potential pitfalls at each stage of the synthesis and implementing the appropriate preventative measures and troubleshooting strategies outlined in this guide, researchers can significantly improve the efficiency and outcome of their experiments.

References

• Alcohol oxidation. In Wikipedia. Retrieved from [Link]

• Heslinga, L., van der Linde, R., & Verkade, P. E. (1984). Process of preparing ω-hydroxy acids. U.S. Patent No. 5,502,226. Washington, DC: U.S.

• Clark, J. (n.d.). Oxidation of alcohols. Chemguide. Retrieved from [Link]

• Ogilvie, W. W., et al. (n.d.). Protecting Groups. McGill University. Retrieved from [Link]

• Gelest, Inc. (n.d.). Deprotection of Silyl Ethers. Gelest Technical Library.

• Organic Chemistry Portal. (n.d.). Synthesis of carboxylic acids by oxidation of alcohols. Retrieved from [Link]

• Ashenhurst, J. (2015, May 6). Alcohol Oxidation: "Strong" & "Weak" Oxidants. Master Organic Chemistry. Retrieved from [Link]

• Save My Exams. (2024, October 27). Oxidation of Alcohols (AQA A Level Chemistry): Revision Note. Retrieved from [Link]

• Divakaran, R. (2008). Protecting groups in organic synthesis.

• Protecting group. In Wikipedia. Retrieved from [Link]

• LibreTexts Chemistry. (2021, March 5). 13.10: Protecting Groups in Organic Synthesis. Retrieved from [Link]

• Kumar, S., & Singh, A. (2016). Methods for Hydroxamic Acid Synthesis. Current Organic Synthesis, 13(4), 549-567.
• Ali, M. A., & Kalita, D. (2011). A Mild and Efficient Approach for the Deprotection of Silyl Ethers by Sodium Periodate.
• BenchChem. (2025).
• Mahato, N., Sharma, K., Sinha, M., & Cho, M. H. (2019).
• Solaiman, D. K. Y., Ashby, R. D., & Zerkowski, J. A. (2015). Recovery and purification of hydroxy fatty acids from source oils.
• Villa, C., et al. (2015). A short method for the synthesis of hydroxyoleic acids. Australian Journal of Chemistry, 68(9), 1434-1439.
• Aricò, F., Tundo, P., & Avossa, A. (2021). Synthesis of α-Hydroxy Fatty Acids from Fatty Acids by Intermediate α-Chlorination with TCCA under Solvent-Free Conditions. ACS Omega, 6(47), 31693–31700.

• Ashenhurst, J. (2015, June 17). Protecting Groups For Alcohols. Master Organic Chemistry. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 19-Hydroxy-nonadecanoic acid. PubChem. Retrieved from [Link]

• The Organic Chemistry Tutor. (2020, May 11). 26.02 Silyl Ethers as Protecting Groups [Video]. YouTube.
• Allais, F., et al. (2024). Green synthesis of (R)-3-hydroxy-decanoic acid and analogs from levoglucosenone: a novel access to the fatty acid moiety of rhamnolipids. Frontiers in Chemistry, 12.
• CEN-CENELEC. (2023).
• Kim, J., & Choi, K. Y. (2019). Enzymatic Synthesis of ω-Hydroxydodecanoic Acid By Employing a Cytochrome P450 from Limnobacter sp. 105 MED.
• Villa, C., et al. (2014). Synthesis of a Series of Hydroxycarboxylic Acids as Standards for Oxidation of Nonanoic Acid.

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Enhancing the Thermal Stability of Poly(19-hydroxynonadecanoate): A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to understanding and enhancing the thermal stability of poly(19-hydroxynonadecanoate), a long-chain polyhydroxyalkanoate (PHA). This document moves beyond simple protocols to explain the underlying scientific principles, offering troubleshooting advice and frequently asked questions in a direct, question-and-answer format. Our goal is to empower you with the knowledge to overcome common experimental hurdles and optimize the performance of this promising biopolymer.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common inquiries regarding the thermal properties of poly(19-hydroxynonadecanoate) and related long-chain PHAs.

Q1: What is the typical thermal degradation temperature of poly(19-hydroxynonadecanoate)?

A1: While specific data for poly(19-hydroxynonadecanoate) is not extensively published, long-chain PHAs generally exhibit thermal degradation temperatures in the range of 227-256°C.[1] The thermal stability is influenced by factors such as molecular weight, crystallinity, and the presence of impurities. For instance, poly(3-hydroxybutyrate) (PHB), a short-chain PHA, has a melting temperature around 175°C and is prone to degradation at temperatures close to its melting point.[1][2]

Q2: What is the primary mechanism of thermal degradation for PHAs like poly(19-hydroxynonadecanoate)?

A2: The primary thermal degradation mechanism for most PHAs is a non-radical random chain scission reaction known as cis-elimination.[1] This process involves the formation of a six-membered ring transition state, leading to the cleavage of the polymer backbone and a rapid decrease in molecular weight.[2] This degradation pathway results in the formation of smaller molecules, including oligomers and monomers with vinyl and carboxyl end groups.[3][4]

Q3: How does the long-chain nature of poly(19-hydroxynonadecanoate) affect its thermal stability compared to short-chain PHAs?

A3: Generally, longer polymer chains (higher molecular weight) lead to stronger intermolecular forces and improved thermal stability.[5] The longer aliphatic side chains in poly(19-hydroxynonadecanoate) can also influence crystallinity. Polymers with a higher degree of crystallinity typically exhibit better thermal resistance.[6] However, the specific arrangement and length of the side chains can also impact the packing efficiency and, consequently, the thermal properties.

Q4: Can blending poly(19-hydroxynonadecanoate) with other polymers improve its thermal stability?

A4: Yes, blending with other polymers is a common strategy to enhance the thermal properties of bioplastics.[5][6] For example, blending PHAs with polylactic acid (PLA) can result in improved toughness and potentially better thermal performance.[5] The choice of the blending partner is crucial and should be based on miscibility and the desired final properties.

Q5: What is the role of nucleating agents in enhancing thermal stability?

A5: Nucleating agents can indirectly improve thermal stability by promoting a higher degree of crystallinity.[5] By providing sites for crystal growth, these agents can lead to the formation of more numerous and smaller spherulites. This increased crystallinity enhances the material's resistance to heat.[2]

Section 2: Troubleshooting Guides

This section provides practical solutions to specific problems you might encounter during your experiments with poly(19-hydroxynonadecanoate).

Issue 1: Premature Degradation During Melt Processing

Symptoms:

• Noticeable discoloration (yellowing or browning) of the polymer melt.

• Significant decrease in melt viscosity during processing.

• Brittle final product with poor mechanical properties.

Possible Causes:

• Processing Temperature is Too High: The processing temperature is exceeding the thermal degradation threshold of the polymer. PHAs are known to be sensitive to high processing temperatures.[2]

• Presence of Impurities: Residual catalysts, monomers, or other impurities from the synthesis process can lower the thermal stability.[7]

• Hydrolysis: The presence of moisture can lead to hydrolytic degradation of the polyester backbone, especially at elevated temperatures.[7]

• Low Molecular Weight: The starting polymer may have a low molecular weight, making it more susceptible to thermal degradation.[5][7]

Troubleshooting Steps & Solutions:

Step	Action	Scientific Rationale
1	Optimize Processing Temperature:	Systematically lower the processing temperature in small increments (e.g., 5-10°C) to find the optimal window where the polymer can be processed without significant degradation. The goal is to be above the melting point but below the onset of rapid thermal decomposition.
2	Purify the Polymer:	Before processing, purify the poly(19-hydroxynonadecanoate) to remove any residual impurities. Techniques like precipitation or solvent extraction can be effective. This minimizes catalytic sites for degradation.[7]
3	Thoroughly Dry the Polymer:	Dry the polymer pellets or powder under vacuum at a moderate temperature (e.g., 60-80°C) for several hours prior to melt processing to remove any absorbed moisture and prevent hydrolysis.[7]
4	Incorporate Thermal Stabilizers:	Add thermal stabilizers to the polymer matrix before processing. Consider a synergistic blend of primary antioxidants (e.g., hindered phenols) and secondary antioxidants (e.g., phosphites) to combat both thermal and oxidative degradation.[7]
5	Utilize Chain Extenders:	The addition of chain extenders, such as multifunctional epoxides or polycarbodiimides, can help to counteract the effects of chain scission by reconnecting polymer chains, thereby maintaining molecular weight and melt viscosity.

Issue 2: Poor Mechanical Properties After Thermal Treatment (e.g., Annealing)

Symptoms:

• Increased brittleness of the material.

• Reduced tensile strength and elongation at break.

• Inconsistent mechanical properties across different batches.

Possible Causes:

• Chain Scission: The annealing temperature or duration is causing significant chain scission, leading to a reduction in molecular weight.[2]

• Excessive Crystallinity: While some crystallinity is desirable, excessive or uncontrolled crystallization during annealing can lead to brittleness. This can be due to a low nucleation density, resulting in large spherulites that are prone to inter-spherulitic cracks.[2]

• Oxidative Degradation: Prolonged exposure to air at elevated temperatures can cause oxidative degradation, which weakens the polymer chains.[4]

Troubleshooting Steps & Solutions:

Step	Action	Scientific Rationale
1	Optimize Annealing Protocol:	Systematically vary the annealing temperature and time to find the optimal conditions that promote sufficient crystallization without causing excessive degradation. Use techniques like Differential Scanning Calorimetry (DSC) to monitor changes in crystallinity.
2	Incorporate Nucleating Agents:	Add a nucleating agent (e.g., talc, boron nitride) to the polymer blend. This will increase the nucleation density, leading to the formation of smaller, more uniform spherulites and reducing the likelihood of inter-spherulitic fractures.[2]
3	Perform Annealing Under Inert Atmosphere:	Conduct the annealing process under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidative degradation. This is particularly important for long annealing times.
4	Characterize Molecular Weight:	Use Gel Permeation Chromatography (GPC) to measure the molecular weight of the polymer before and after annealing. A significant decrease in molecular weight confirms that chain scission is occurring and that the annealing conditions need to be adjusted.[7]
5	Consider Copolymerization:	If feasible, copolymerization of 19-hydroxynonadecanoate with other monomers can disrupt the regularity of the polymer chain, leading to a lower melting point and a wider processing window. This can reduce the severity of thermal degradation during processing and annealing.[6][8]

Section 3: Experimental Protocols

This section provides detailed methodologies for key experiments aimed at enhancing the thermal stability of poly(19-hydroxynonadecanoate).

Protocol 3.1: Blending with Nanofillers (e.g., Silica Nanoparticles)

Objective: To improve the thermal stability of poly(19-hydroxynonadecanoate) by incorporating silica nanoparticles as reinforcing fillers.

Materials:

• Poly(19-hydroxynonadecanoate)

• Silica nanoparticles (0.1 - 5.0 wt%)

• Appropriate solvent (e.g., chloroform)

• Twin-screw extruder

Procedure:

• Drying: Thoroughly dry both the poly(19-hydroxynonadecanoate) and silica nanoparticles under vacuum to remove any moisture.

• Premixing: Physically premix the desired weight percentage of silica nanoparticles with the polymer powder or pellets.

• Melt Extrusion: Feed the premixed material into a twin-screw extruder. The extruder temperature profile should be carefully controlled to ensure melting and mixing without causing significant thermal degradation.

• Pelletizing: Extrude the molten blend into strands and cool them in a water bath. Pelletize the cooled strands for further characterization.

• Characterization:

  • Thermogravimetric Analysis (TGA): To determine the onset and maximum degradation temperatures of the nanocomposites. An increase in these temperatures indicates improved thermal stability.

  • Differential Scanning Calorimetry (DSC): To analyze the melting and crystallization behavior.

  • Mechanical Testing: To evaluate the effect of the nanofillers on the tensile strength and modulus of the material.

Protocol 3.2: Chemical Modification via Grafting

Objective: To enhance thermal stability by grafting maleic anhydride (MA) onto the poly(19-hydroxynonadecanoate) backbone.

Materials:

• Poly(19-hydroxynonadecanoate)

• Maleic anhydride (MA)

• Initiator (e.g., dicumyl peroxide)

• Ball mill or internal mixer

Procedure:

• Mechanical Grafting:

  • Charge the poly(19-hydroxynonadecanoate), MA, and initiator into a ball mill or an internal mixer.

  • Process the mixture at a controlled temperature and for a specific duration to induce the grafting reaction. The mechanical shearing forces facilitate the reaction.

• Purification: After the reaction, dissolve the modified polymer in a suitable solvent and precipitate it in a non-solvent to remove any unreacted MA and initiator.

• Drying: Dry the purified grafted polymer under vacuum.

• Characterization:

  • Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the successful grafting of MA onto the polymer backbone by identifying the characteristic peaks of the anhydride group.

  • Thermogravimetric Analysis (TGA): To assess the improvement in thermal stability. The grafted MA can retard the cis-elimination degradation pathway.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: To further confirm the chemical structure of the grafted polymer.

Section 4: Visualizations

Diagram 4.1: Factors Influencing Thermal Stability

This diagram illustrates the key factors that influence the thermal stability of poly(19-hydroxynonadecanoate).

Caption: Key intrinsic and extrinsic factors affecting the thermal stability of the polymer.

Diagram 4.2: Troubleshooting Workflow for Thermal Degradation

This diagram outlines a logical workflow for troubleshooting thermal degradation issues during experimentation.

Caption: A step-by-step guide for troubleshooting thermal degradation issues.

References

• Bioplastics Thermal Stability → Term - Product → Sustainability Directory. (2025, December 3).
• Biodegradation of polyhydroxyalkanoates: current state and future prospects - PMC. (n.d.).
• Advancing sustainable bioplastics: chemical and physical modification of starch films for enhanced thermal and barrier properties - PMC. (2024, July 31).
• Mechanism of thermal degradation for PHB | Download Scientific Diagram - ResearchGate. (n.d.).
• Which Biodegradable Polymers Offer the Best Thermal Stability? - Patsnap Eureka. (2025, July 3).
• Review of recent advances in the biodegradability of polyhydroxyalkanoate (PHA) bioplastics and their composites - RSC Publishing. (2020, August 17).
• ENHANCEMENT OF THERMAL STABILITY OF BIODEGRADABLE POLYMERS By Miss Rattikarn Khankrua A Thesis Submitted in Partial Fulfillment - Silpakorn University. (n.d.).
• Improving the thermal stability of polymers derived from 2,4,6-Trimethylheptane-1,7-diamine - Benchchem. (n.d.).
• Synthesis of Bio-Based Poly(lactic acid-co-10-hydroxy decanoate) Copolymers with High Thermal Stability and Ductility - MDPI. (2015, March 5).
• Thermal stability of polyhydroxyalkanoates | Request PDF - ResearchGate. (2025, August 6).

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Biodegradation of polyhydroxyalkanoates: current state and future prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Review of recent advances in the biodegradability of polyhydroxyalkanoate (PHA) bioplastics and their composites - Green Chemistry (RSC Publishing) DOI:10.1039/D0GC01647K [pubs.rsc.org]
• 5. Bioplastics Thermal Stability → Term [product.sustainability-directory.com]
• 6. Which Biodegradable Polymers Offer the Best Thermal Stability? [eureka.patsnap.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. mdpi.com [mdpi.com]

Technical Support Center: Catalyst Remediation for 19-Hydroxynonadecanoic Acid (19-HNA)

Status: Active Document ID: TSC-PUR-19HNA-04 Last Updated: February 22, 2026 Audience: Process Chemists, CMC Leads, R&D Scientists[1]

Introduction: The Purity Imperative

19-Hydroxynonadecanoic acid (19-HNA) is a high-value

-hydroxy fatty acid, typically synthesized via olefin metathesis (using Ruthenium-based Grubbs catalysts) or isomerizing alkoxycarbonylation (using Palladium/Cobalt catalysts) from shorter unsaturated precursors like oleic or erucic acid.

While these catalytic pathways are efficient, they leave behind transition metal residues (Ru, Pd) that are notorious for:

• Toxicity: Exceeding ICH Q3D Class 2B limits (typically <10 ppm for oral, <1 ppm for parenteral).[1]

• Product Instability: Promoting auto-oxidation or polymerization (polyesterification) of the bifunctional 19-HNA monomer.

• Color Contamination: Turning the white waxy solid into a yellow, gray, or brown product.[1]

This guide provides a modular troubleshooting framework to remove these specific residues without compromising the integrity of the 19-HNA chain.

Module 1: Diagnostic & Detection

"Is my product contaminated?"

Before initiating purification, characterize the impurity profile.[1] Visual cues are often the first indicator of specific metal residues.

Symptom	Likely Contaminant	Mechanism	Confirmatory Test
Gray/Black Precipitate	Colloidal Palladium ( )	Aggregation of reduced metal nanoparticles.	ICP-MS (Digest in Aqua Regia)
Brown/Green Tint	Ruthenium ( ) Carbenes	Persistent organometallic complexes (e.g., Grubbs breakdown products).[1]	ICP-MS or XRF
Yellow/Orange Oil	Oxidized Ru or Pd salts	Soluble metal-ligand complexes trapped in the fatty acid matrix.	UV-Vis (Absorbance at 350-450 nm)

Module 2: The Scavenging Protocol (Chemical Adsorption)

"How do I remove the metal without chromatography?"

For 19-HNA, column chromatography is inefficient due to the compound's high polarity and "streaking" tendency. The industry standard is Hot Scavenging using functionalized silica or activated carbon.

The Science of Scavenging

19-HNA is a long-chain wax (

). It is insoluble in water and cold non-polar solvents, but soluble in hot Toluene, THF, or chlorinated solvents.[1]

• The Strategy: Dissolve 19-HNA in a hot solvent where the metal scavenger is insoluble. The scavenger binds the metal; you filter the solid scavenger, and the filtrate contains the clean product.

Step-by-Step Protocol: Thiol-Silica Scavenging

Reagents:

• Crude 19-HNA

• Solvent: Toluene (preferred) or THF.

• Scavenger: Thiol-functionalized Silica (e.g., SiliaMetS® Thiol) or Activated Carbon (e.g., Darco® KB-G).[1]

Procedure:

• Dissolution: Dissolve crude 19-HNA in Toluene (10 mL/g) at 60-70°C . Ensure complete dissolution; the solution should be clear (albeit colored).

• Loading: Add Thiol-Silica scavenger (loading calculation: 4-5 equivalents relative to the estimated metal content, or 5-10 wt% of the crude mass if unknown).

• Digestion: Stir vigorously at 60°C for 4 hours .

  • Why Heat? Heat maintains 19-HNA solubility and increases the kinetic rate of metal adsorption into the silica pores.

• Hot Filtration: Filter the mixture while hot (use a heated funnel or pre-warmed Celite pad) to remove the scavenger.

  • Critical Warning: If the solution cools, 19-HNA will crystallize on the scavenger, leading to massive yield loss.[1]

• Crystallization: Cool the filtrate slowly to 0°C. 19-HNA will precipitate as a white solid. Filter and wash with cold hexanes.

Module 3: The "Deep Clean" (Chelation & Extraction)

"The scavenger didn't work. The product is still colored."

Ruthenium carbenes (from metathesis) are particularly stubborn. If silica fails, use a Water-Soluble Chelator Wash .[1] This method exploits the hydrophobicity of 19-HNA to wash metals into an aqueous phase.

Reagents:

• THMP (Tris(hydroxymethyl)phosphine) - Specific for Ruthenium.[2][3]

• L-Cysteine or TMT (Trimercaptotriazine) - Broad spectrum.

Protocol:

• Dissolve 19-HNA in warm Ethyl Acetate or Dichloromethane (DCM).

• Prepare an aqueous solution of THMP (20-50 equiv relative to catalyst) or 5% L-Cysteine (adjusted to pH 7-8).

• Biphasic Stirring: Mix the organic phase (product) and aqueous phase (chelator) vigorously at 40-50°C for 1-2 hours .

  • Mechanism:[4][5] THMP attacks the Ru center, converting the lipophilic Grubbs catalyst into a hydrophilic water-soluble complex.

• Separation: Separate the layers. The aqueous layer will turn red/brown (containing the metal).

• Wash: Wash the organic layer with brine, dry over

  , and evaporate.

Visualizing the Workflow

The following diagram illustrates the decision matrix for purifying 19-HNA based on the nature of the residue.

Caption: Decision tree for 19-HNA purification. Note the distinction between colloidal removal (physical filtration) and soluble complex removal (chemical scavenging).

Troubleshooting & FAQ

Q1: My 19-HNA is polymerizing during purification. Why?

• Cause: 19-HNA is an AB-type monomer (acid + alcohol). In the presence of heat and trace acid (or Lewis acidic metals like residual Zinc or Aluminum), it will undergo polyesterification.

• Fix:

  • Keep purification temperatures below 80°C .

  • Avoid acidic scavengers.[1] Use neutral silica or base-washed carbon.

  • Store the final product at <4°C.

Q2: I used activated carbon, but the Ruthenium didn't come out.

• Cause: Standard activated carbon has broad pore size distributions. Ruthenium complexes are bulky.[1]

• Fix: Switch to Thiol-derivatized silica (e.g., Si-Thiol) or specialized carbon (e.g., Ecosorb® C-941).[1] The sulfur-ruthenium bond is significantly stronger than the physical adsorption forces of standard carbon.

Q3: Can I just distill the 19-HNA?

• Answer: No. 19-HNA has a very high boiling point and will likely degrade or polymerize before distilling. You could methylate it to the ester (Methyl 19-hydroxynonadecanoate), distill the ester, and then hydrolyze it back, but this adds two synthetic steps.[1] Crystallization is preferred.[1]

Q4: What are the regulatory limits for these metals?

• Refer to ICH Q3D (Guideline for Elemental Impurities) .

  • Palladium (Pd): Class 2B. Oral PDE: 100 µ g/day .[6]

  • Ruthenium (Ru): Class 2B. Oral PDE: 100 µ g/day .[6]

  • Self-Validation: If your daily dose is 1g, your limit is 100 ppm.[1] If your dose is 10g, your limit is 10 ppm.[1][6]

References

• ICH Q3D Elemental Impurities . International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2019). Guideline for Elemental Impurities Q3D(R1).Link

• Anderson, N. G. (2012).[1] Practical Process Research & Development - A Guide for Organic Chemists. Academic Press.[1] (Chapter on Metal Removal).

• Ahn, Y. M., Yang, K., & Georg, G. I. (2001).[1][7] A Convenient Method for the Efficient Removal of Ruthenium Byproducts Generated during Olefin Metathesis Reactions.[7] Organic Letters, 3(9), 1411–1413.[1] Link

• Wheeler, R. C., et al. (2016).[1] Scalable Methods for the Removal of Ruthenium Impurities from Metathesis Reaction Mixtures. Organic Process Research & Development, 20(6), 1182–1189.[1] Link

• SiliCycle Application Notes. (n.d.). Metal Scavenging Solutions for Pharmaceutical Applications.[1]Link

Sources

• 1. phytolab.com [phytolab.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Efficient Removal of Ruthenium Byproducts from Olefin Metathesis Products by Simple Aqueous Extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CA2762224C - Recovery and purification of hydroxy fatty acids from source oils - Google Patents [patents.google.com]
• 5. mdpi.com [mdpi.com]
• 6. triphasepharmasolutions.com [triphasepharmasolutions.com]
• 7. A Convenient Method for the Efficient Removal of Ruthenium Byproducts Generated during Olefin Metathesis Reactions [organic-chemistry.org]

Reference Data & Comparative Studies

A Comparative Guide to the Thermal Analysis of C19 Hydroxy Acids by Differential Scanning Calorimetry

For researchers, scientists, and drug development professionals, a comprehensive understanding of the physicochemical properties of active pharmaceutical ingredients (APIs) and excipients is paramount. This guide provides an in-depth technical comparison of the thermal behavior of C19 hydroxy acids, a unique class of lipid molecules, using Differential Scanning Calorimetry (DSC). By leveraging DSC, we can elucidate critical thermal properties such as melting point, enthalpy of fusion, and polymorphism, which are pivotal for formulation development, stability studies, and quality control.

While direct, extensive literature on C19 hydroxy acids is nascent, this guide will draw authoritative comparisons from closely related and well-studied long-chain hydroxy fatty acids, namely 12-hydroxystearic acid (12-HSA) and ricinoleic acid. These molecules serve as exemplary models to understand the influence of saturation and hydroxyl group placement on thermal characteristics.

The Power of DSC in Characterizing Hydroxy Fatty Acids

Differential Scanning Calorimetry (DSC) is a powerful thermoanalytical technique that measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature.[1] This allows for the precise determination of thermal transitions, such as melting and crystallization, and the quantification of the energy changes associated with these processes.[1][2] For hydroxy fatty acids, DSC provides invaluable insights into:

• Purity Assessment: The melting point and the shape of the melting endotherm can be indicative of the sample's purity.

• Polymorphism: The ability of a solid material to exist in more than one crystal structure is known as polymorphism.[3] Different polymorphs of the same compound can exhibit distinct physical properties, including solubility and stability, making their characterization by DSC crucial.[3]

• Formulation Compatibility: Understanding the thermal behavior of a hydroxy acid is essential when formulating it with other excipients to predict potential interactions.

• Oxidative Stability: DSC can be employed to determine the oxidative-induction time (OIT) of a sample, providing a measure of its stability against oxidation.[1]

Comparative Thermal Analysis: 12-Hydroxystearic Acid vs. Ricinoleic Acid

To illustrate the utility of DSC in analyzing hydroxy fatty acids, we will compare the thermal properties of 12-hydroxystearic acid (a saturated C18 hydroxy fatty acid) and ricinoleic acid (an unsaturated C18 hydroxy fatty acid).

Thermal Property	12-Hydroxystearic Acid (12-HSA)	Ricinoleic Acid	Key Differences and Implications
Melting Point (Tm)	~79 °C[4]	~8.58 °C[5][6]	The presence of a double bond in ricinoleic acid introduces a "kink" in the hydrocarbon chain, disrupting the crystal packing and significantly lowering the melting point compared to the saturated 12-HSA. This has profound implications for their physical state at room temperature and their applications.
Crystallization Temperature (Tc)	Dependent on cooling rate[7]	~ -7.17 °C[6]	The disrupted crystal packing in ricinoleic acid also leads to a much lower crystallization temperature.[8] The crystallization of 12-HSA can be more complex and is influenced by the cooling rate, potentially leading to different polymorphic forms.[7]
Enthalpy of Fusion (ΔHf)	Varies with polymorphic form	Data not readily available in provided results	The enthalpy of fusion is a measure of the energy required to melt the solid. For polymorphic substances like 12-HSA, different crystal forms will have different enthalpies of fusion.
Polymorphism	Exhibits polymorphism[9]	Less commonly reported, but possible	The ability of 12-HSA to form different crystal structures is well-documented and can be studied by DSC.[9] The less ordered packing of ricinoleic acid may make polymorphism less prevalent, though not impossible.

This comparison highlights how subtle changes in molecular structure, such as the presence of a double bond, can dramatically alter the thermal properties of hydroxy fatty acids. These differences are critical for their selection and use in various applications.

Experimental Protocol for DSC Analysis of C19 Hydroxy Acids

The following is a generalized, yet detailed, protocol for the DSC analysis of C19 hydroxy acids, grounded in established methodologies for fatty acids.[10][11]

Objective: To determine the melting point, crystallization temperature, and enthalpy of fusion of a C19 hydroxy acid sample.

Materials and Equipment:

• Differential Scanning Calorimeter (DSC) with a cooling accessory.

• Hermetically sealed aluminum pans and lids.

• Microbalance (accurate to ±0.01 mg).

• High-purity indium standard for calibration.

• Inert purge gas (e.g., nitrogen, 99.999% purity).

• C19 hydroxy acid sample.

Methodology:

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using a high-purity indium standard according to the manufacturer's instructions.

• Sample Preparation:

  • Accurately weigh 5-10 mg of the C19 hydroxy acid sample into a clean aluminum pan.[11]

  • Hermetically seal the pan to prevent any loss of volatile components during heating.

  • Prepare an empty, hermetically sealed aluminum pan to be used as a reference.

• DSC Analysis Program:

  • Place the sample and reference pans into the DSC cell.

  • Equilibrate the sample at a temperature well above its expected melting point (e.g., 100°C) for 5 minutes to erase any previous thermal history.

  • Cool the sample at a controlled rate (e.g., 10°C/min) to a temperature well below its expected crystallization point (e.g., -50°C).

  • Hold the sample at this low temperature for 5 minutes to ensure complete crystallization.

  • Heat the sample at a controlled rate (e.g., 10°C/min) to a temperature above its melting point (e.g., 100°C).

• Data Analysis:

  • From the heating curve, determine the onset temperature of melting, the peak melting temperature (Tm), and the enthalpy of fusion (ΔHf) by integrating the area under the melting endotherm.

  • From the cooling curve, determine the onset temperature of crystallization and the peak crystallization temperature (Tc).

Experimental Workflow Diagram

Caption: The influence of thermal history on polymorphic forms and their DSC signature.

Conclusion

Differential Scanning Calorimetry is an indispensable tool for the comprehensive thermal characterization of C19 hydroxy acids and related lipid molecules. By providing critical data on melting, crystallization, and polymorphism, DSC empowers researchers and formulation scientists to make informed decisions throughout the drug development process. The comparative analysis of 12-hydroxystearic acid and ricinoleic acid demonstrates the sensitivity of DSC to subtle molecular variations, underscoring its utility in structure-property relationship studies. The standardized protocol provided herein offers a robust starting point for the reliable and reproducible thermal analysis of this important class of compounds.

References

• Study on Characteristics of Ricinoleic Acid as a Phase Change Material. Scientific.Net. Available at: [Link]

• DSC curves for (a) oleic acid and derived estolides and (b) ricinoleic... ResearchGate. Available at: [Link]

• Study on Characteristics of Ricinoleic Acid as a Phase Change Material. ResearchGate. Available at: [Link]

• Synthesis and characterization of O-acylated-ω-hydroxy fatty acids as skin-protecting barrier lipids. PubMed. Available at: [Link]

• Thermo-oxidation, friction-reducing and physicochemical properties of ricinoleic acid based-diester biolubricants. Arabian Journal of Chemistry. Available at: [Link]

• 12-Hydroxystearic acid lipid tubes under various experimental conditions. ResearchGate. Available at: [Link]

• A sampling of DSC thermograms of 12HSA (A), stearic acid (B) and... ResearchGate. Available at: [Link]

• Differential scanning calorimetry. Wikipedia. Available at: [Link]

• Determination of melting point of vegetable oils and fats by differential scanning calorimetry (DSC) technique. Grasas y Aceites. Available at: [Link]

• Combined thermal analysis of plant oils. Springer. Available at: [Link]

• DSC Phase Transition Profiles Analyzed by Control Charts to Determine Markers for the Authenticity and Deterioration of Flaxseed Oil during Storage. MDPI. Available at: [Link]

• Characterization of Vegetable Oils by DSC. METTLER TOLEDO. Available at: [Link]

• Application of partial least square regression to differential scanning calorimetry data for fatty acid quantitation in olive oil. UniPR.it. Available at: [Link]

• Polymorphism of milk fat studied by differential scanning calorimetry and real-time X-ray power diffraction. ResearchGate. Available at: [Link]

• Safety Assessment of Hydroxystearic Acid as Used in Cosmetics. Cosmetic Ingredient Review. Available at: [Link]

• Studying Polymorphism by Means of DSC. NETZSCH Analyzing & Testing. Available at: [Link]

• 12 HSA - 12 Hydroxy Stearic Acid. Modi Oil Mill. Available at: [Link]

• Fatty acid distribution and polymorphism in solid lipid particles of milkfat and long chain omega-3 fatty acids. PubMed. Available at: [Link]

• Polymorphism of natural fatty acid liquid crystalline phases. PubMed. Available at: [Link]

• Differential scanning calorimetry for authentication of edible fats and oils–What can we learn from the past to face the current challenges? PMC. Available at: [Link]

• (PDF) Analysis of DSC (differential scanning calorimetry) thermograms of milk fat. ResearchGate. Available at: [Link]

• DSC Studies Concerning Polymorphism of Saturated Monoacid Triglycerides in the Presence of Food Emulsifiers. Scilit. Available at: [Link]

• Characterization of Cooking Oils by Means of Differential Scanning Calorimetry (DSC). NETZSCH Analyzing & Testing. Available at: [Link]

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• 3. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 4. researchgate.net [researchgate.net]
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• 10. mdpi.com [mdpi.com]
• 11. mt.com [mt.com]

A Researcher's Guide to the X-ray Diffraction (XRD) Analysis of 19-Hydroxynonadecanoic Acid Crystals: A Comparative Methodological Handbook

For researchers, scientists, and drug development professionals, understanding the solid-state properties of long-chain hydroxy fatty acids such as 19-hydroxynonadecanoic acid is critical for applications ranging from pharmaceutical formulations to materials science. X-ray diffraction (XRD) stands as a cornerstone technique for elucidating crystal structure, identifying polymorphic forms, and assessing sample purity. This guide provides an in-depth, experience-driven comparison of methodologies for analyzing 19-hydroxynonadecanoic acid crystals using XRD, contextualized with the broader behavior of long-chain fatty acids.

The Significance of Crystalline Structure in Long-Chain Hydroxy Fatty Acids

19-hydroxynonadecanoic acid, a C19 ω-hydroxy fatty acid, possesses a long aliphatic chain and a terminal hydroxyl group. These functional groups allow for the formation of ordered crystalline lattices through van der Waals interactions along the hydrocarbon chains and hydrogen bonding at the polar head groups. The precise arrangement of molecules in this crystalline state, or polymorphism, can significantly influence the material's physical and chemical properties, including melting point, solubility, and bioavailability.[1][2][3]

Long-chain fatty acids are known to exhibit polymorphism, commonly crystallizing into α, β′, and β forms, in order of increasing stability.[2] Each polymorph possesses a unique crystal lattice and, consequently, will produce a distinct XRD pattern. Therefore, controlling and verifying the polymorphic form is a critical aspect of research and development.

Comparative Analysis of Expected XRD Patterns

While specific, publicly available XRD patterns for 19-hydroxynonadecanoic acid are not readily found, we can infer its likely diffraction characteristics by comparing it with other well-studied long-chain fatty acids. The diffraction pattern of a crystalline powder is a fingerprint of its atomic arrangement.[4]

Table 1: Comparison of Typical XRD Features in Long-Chain Aliphatic Molecules

Feature	Saturated Fatty Acids (e.g., Stearic Acid)	ω-Hydroxy Fatty Acids (Expected for 19-Hydroxynonadecanoic Acid)	Triglycerides
Wide-Angle Scattering (WAXS)	Sharp peaks corresponding to the subcell packing of the aliphatic chains. Often in the 2θ range of 20-25°.[5]	Similar sharp peaks in the wide-angle region, indicative of chain packing. The presence of the hydroxyl group may influence inter-chain distances.	Characteristic peaks for α, β′, and β polymorphs, with the β form being the most stable and densely packed.[2][6]
Small-Angle Scattering (SAXS)	A series of equally spaced peaks indicative of the long spacing (d-spacing) corresponding to the bilayer thickness.	Expected to show similar long-spacing peaks. The d-spacing will be directly related to the extended molecular length of the C19 chain.	Long-spacing peaks are also present, corresponding to the lamellar stacking of the triglyceride molecules.
Polymorphism	Can exist in multiple polymorphic forms (A, B, C, E), each with a distinct XRD pattern.	Highly likely to exhibit polymorphism. The specific crystalline forms will depend on crystallization conditions (solvent, temperature, cooling rate).	Well-documented α, β′, and β polymorphs, each with characteristic short-spacing peaks in their XRD patterns.[6]
Amorphous Content	A broad "hump" in the XRD pattern indicates the presence of a non-crystalline (amorphous) phase.[5][7]	A broad peak would similarly indicate amorphous content, which can be introduced during sample preparation or by rapid cooling.	An amorphous halo is also observed in the XRD patterns of fats containing a liquid (non-crystalline) fraction.[2]

The XRD pattern of 19-hydroxynonadecanoic acid is expected to show sharp diffraction peaks in the wide-angle region, which are characteristic of the packing of the long hydrocarbon chains, and a series of peaks in the small-angle region corresponding to the lamellar stacking of the molecules. The exact positions and relative intensities of these peaks will be unique to its specific crystalline form.

Experimental Protocol: Obtaining High-Quality XRD Data

The quality of the XRD data is fundamentally dependent on meticulous sample preparation.[8] The primary goal is to present a sample with a sufficient number of randomly oriented crystallites to the X-ray beam to obtain a diffraction pattern that is representative of the bulk material.[8]

• Sample Grinding:

  • Objective: To reduce crystallite size and ensure random orientation.

  • Procedure: Carefully grind approximately 20-50 mg of the 19-hydroxynonadecanoic acid crystals using an agate mortar and pestle.[8] To minimize potential lattice damage from mechanical stress, grinding can be performed under a few drops of a volatile solvent like ethanol or methanol.[8][9]

  • Expert Insight: The ideal crystallite size for powder diffraction is typically in the range of 1-10 µm. Over-grinding can lead to amorphization, while under-grinding can result in a "spotty" diffraction pattern with incorrect peak intensities due to preferred orientation.

• Sample Mounting:

  • Objective: To present a flat, densely packed sample to the X-ray beam at the correct height.

  • Procedure: Use a low-background sample holder, such as one made from a single crystal of silicon cut to a non-diffracting orientation.[10] Carefully load the powdered sample into the holder cavity. Use a flat edge, like a glass microscope slide, to gently press the powder and create a smooth surface that is flush with the holder's reference surface.[10][11]

  • Trustworthiness Check: An incorrect sample height is a common source of error, leading to shifts in peak positions. Ensuring the sample surface is perfectly aligned with the diffractometer's focusing circle is crucial for accurate 2θ values.

• Instrument Setup and Data Collection:

  • Objective: To collect a high-resolution diffraction pattern with a good signal-to-noise ratio.

  • Typical Parameters:

    • X-ray Source: Cu Kα (λ = 1.5406 Å)

    • Scan Range (2θ): 2° to 40°

    • Step Size: 0.02°

    • Scan Speed/Dwell Time: 1-2 seconds per step

  • Rationale: The 2-40° 2θ range is typically sufficient to capture the most informative diffraction peaks for long-chain fatty acids, including both small-angle and wide-angle reflections.

Caption: Workflow from sample preparation to data analysis for XRD of 19-hydroxynonadecanoic acid.

Interpreting the Data: A Comparative Framework

Once the XRD pattern is obtained, the analysis involves several stages.

• Phase Identification: The obtained pattern should be compared against reference patterns if available. For novel compounds like 19-hydroxynonadecanoic acid, the pattern serves as its unique fingerprint for a given crystalline form.[4]

• Polymorph Analysis: Different batches of 19-hydroxynonadecanoic acid, crystallized under varying conditions, should be analyzed to screen for polymorphism. The appearance of new peaks or significant changes in the relative intensities of existing peaks would indicate the formation of a different polymorph.[2][6]

• Crystallinity Assessment: The presence of broad, diffuse scattering in the background, often referred to as an "amorphous halo," indicates the presence of non-crystalline material.[7] The degree of crystallinity can be quantified by comparing the integrated intensity of the crystalline peaks to the total scattered intensity.[12]

Caption: Logical diagram for identifying polymorphism using XRD by comparing samples from different crystallization conditions.

Conclusion and Future Directions

The X-ray diffraction pattern of 19-hydroxynonadecanoic acid provides invaluable information about its solid-state structure. While a direct comparison to a standard pattern is not yet possible due to a lack of published data, a robust analysis can be performed by leveraging knowledge from related long-chain fatty acids. By following rigorous sample preparation protocols and a systematic approach to data analysis, researchers can confidently characterize the crystallinity and polymorphic behavior of this and other novel hydroxy fatty acids. This foundational knowledge is essential for controlling the material properties in downstream applications, from ensuring batch-to-batch consistency in pharmaceuticals to designing new functional materials.

References

• Bhattacharya, A. A., Grüne, T., & Curry, S. (2000). Crystallographic analysis reveals common modes of binding of medium and long-chain fatty acids to human serum albumin. Journal of Molecular Biology, 303(5), 721-732.
• Do, A. T., et al. (2022).
• Rondel, C., et al. (2020). Quantitative Phase Analysis of Complex Fats during Crystallization. Crystal Growth & Design, 20(8), 5316-5326.
• Bou-Abdallah, F., et al. (2012). Polymorphism of natural fatty acid liquid crystalline phases. The Journal of Physical Chemistry B, 116(3), 1049-1057.
• van den Berg, B., et al. (2004). Crystal structure of the long-chain fatty acid transporter FadL. Journal of Biological Chemistry, 279(23), 24677-24684.
• University of Alberta. (n.d.).
• Unknown. (n.d.). Powder X-ray Diffraction Protocol/SOP.
• Drawell. (2024, May 7). XRD Sample Preparation: Best Practices for Different Sample Forms.
• Physics Forums. (2019, May 14).
• Lee, J., et al. (2025). Sustainable Biosynthesis of Diverse Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) for Industrial Production. ACS Sustainable Chemistry & Engineering.
• ResearchGate. (n.d.). Powder X-ray Diffraction of Triglycerides in the Study of Polymorphism.
• Deep Sea Drilling Project. (n.d.). iv.
• Creative Biostructure. (2024, February 26).
• Retsch. (2017, April 7).
• ResearchGate. (2018, June 13). (PDF) Mass spectrometry-directed structure elucidation and total synthesis of ultra-long chain (O-acyl)
• ResearchGate. (n.d.). shows the X-ray diffraction patterns at the different steps of the acid... | Download Scientific Diagram.
• Park, Y. C., et al. (2019). Biosynthesis of ω-hydroxy fatty acids and related chemicals from natural fatty acids by recombinant Escherichia coli. Applied Microbiology and Biotechnology, 103(1), 191-199.
• ResearchGate. (n.d.).
• Yano, I., et al. (1997). Optical configuration analysis of hydroxy fatty acids in bacterial lipids by chiral column high-performance liquid chromatography. Microbiology and Immunology, 41(1), 27-32.
• Brittain, H. G. (2001). X-ray Diffraction III: Pharmaceutical Applications. Pharmaceutical Technology, 25(7), 68-76.
• Cyberlipid. (n.d.).
• MDPI. (2024, January 15). Asymmetric Synthesis of Saturated and Unsaturated Hydroxy Fatty Acids (HFAs)
• Frontiers. (2020, September 30). Application of X-Ray Powder Diffraction for Analysis of Selected Dietary Supplements Containing Magnesium and Calcium.
• MDPI. (2022, February 6).
• NIST Technical Series Publications. (n.d.).

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A Senior Application Scientist's Guide to Validating the Purity of 19-Hydroxynonadecanoic Acid Using Comparative HPLC Methods

Introduction

This guide provides an in-depth comparison of two robust High-Performance Liquid Chromatography (HPLC) methodologies for the purity validation of 19-hydroxynonadecanoic acid. We will explore a traditional Reversed-Phase HPLC method with UV detection, which necessitates derivatization, and a more advanced HPLC method coupled with Mass Spectrometry (HPLC-MS). This comparison is designed to equip researchers, scientists, and drug development professionals with the technical understanding to select and implement the most appropriate analytical strategy for their specific needs, ensuring the highest standards of scientific rigor.

Chapter 1: The Analyte and Its Potential Impurities

Understanding the analyte and its likely contaminants is the cornerstone of developing a specific and effective analytical method.

Chemical Profile of 19-Hydroxynonadecanoic Acid:

• Molecular Formula: C19H38O3[1]

• Molecular Weight: 314.5 g/mol [1]

• Structure: A 19-carbon aliphatic chain with a carboxylic acid group at one end (C1) and a hydroxyl group at the terminal (omega) position (C19).

Common Potential Impurities: The purity of 19-hydroxynonadecanoic acid can be compromised by several factors, primarily related to its synthesis pathway. A robust HPLC method must be able to resolve the parent compound from:

• Nonadecanoic Acid: The non-hydroxylated parent fatty acid, often a starting material or a byproduct.[3]

• Shorter and Longer Chain Homologs: ω-hydroxy fatty acids with 18 or 20 carbons, for example.

• Positional Isomers: Hydroxylation at positions other than C19.

• Residual Solvents and Reagents: Remnants from the synthetic and purification processes.

Chapter 2: Method 1: Reversed-Phase HPLC with UV Detection (Post-Derivatization)

Principle and Rationale

Standard long-chain saturated fatty acids, including 19-hydroxynonadecanoic acid, lack a native chromophore, making them effectively invisible to UV-Vis detectors. To overcome this, a derivatization step is employed to attach a UV-absorbing molecule to the carboxylic acid functional group. This not only enables detection but can also improve the chromatographic properties of the analyte.[4][5] We will utilize naphthacyl bromide for derivatization, as it reliably forms esters with a strong UV absorbance, allowing for sensitive detection.[5]

Experimental Protocol

Part A: Derivatization to Naphthacyl Esters

• Standard/Sample Preparation: Accurately weigh 1 mg of 19-hydroxynonadecanoic acid and dissolve in 1 mL of acetonitrile.

• Reagent Addition: To the solution, add 1.5 equivalents of naphthacyl bromide and 2 equivalents of a catalyst such as triethylamine.

• Reaction: Vortex the mixture and heat at 60°C for 30 minutes.

• Quenching: Cool the reaction vial to room temperature. The sample is now ready for HPLC analysis. The derivatization introduces a highly UV-active tag, making the analyte easily detectable.[5]

Part B: HPLC-UV Method

• HPLC System: A standard high-performance liquid chromatography system with a UV-Vis detector.

• Column: C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size). The C18 stationary phase provides excellent retention and separation for long, nonpolar aliphatic chains.[4]

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile

• Gradient Elution: A gradient is necessary to first elute more polar impurities and then resolve the long-chain fatty acids.

  • 0-5 min: 70% B

  • 5-40 min: 70% to 100% B

  • 40-45 min: 100% B

  • 45.1-50 min: Re-equilibrate at 70% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 35°C

• Detection Wavelength: 254 nm (corresponding to the absorbance maximum of the naphthacyl group).

• Injection Volume: 10 µL

Workflow Diagram: HPLC-UV with Derivatization

Caption: Workflow for purity analysis via HPLC-UV, including the essential pre-column derivatization step.

Chapter 3: Method 2: Reversed-Phase HPLC with Mass Spectrometry (HPLC-MS)

Principle and Rationale

HPLC-MS is a powerful analytical technique that combines the separation capabilities of HPLC with the sensitive and highly specific detection of mass spectrometry.[6][7] This approach eliminates the need for derivatization, as the mass spectrometer can directly detect the ionized analyte.[8] For fatty acids, Electrospray Ionization (ESI) in negative ion mode is exceptionally effective, as the carboxylic acid group readily loses a proton to form the [M-H]⁻ ion, which can be monitored with high selectivity.

Experimental Protocol

Part A: Sample Preparation

• Standard/Sample Preparation: Accurately weigh 1 mg of 19-hydroxynonadecanoic acid and dissolve in 1 mL of a methanol/acetonitrile (1:1, v/v) mixture.

• Filtration (Optional): If the sample contains particulates, filter through a 0.22 µm syringe filter before injection. This simplified preparation reduces potential errors and improves throughput.

Part B: HPLC-MS Method

• HPLC System: A high-performance or ultra-high-performance liquid chromatography system coupled to a mass spectrometer.

• Column: C8 or C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size). A C8 column can also provide sufficient retention while potentially shortening run times.[6]

• Mobile Phase A: 0.1% Formic Acid in Water. The acid aids in protonation for positive mode but is compatible with negative mode analysis and helps create sharp peaks.[9]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient Elution:

  • 0-2 min: 60% B

  • 2-15 min: 60% to 98% B

  • 15-18 min: 98% B

  • 18.1-22 min: Re-equilibrate at 60% B

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

Part C: Mass Spectrometry Parameters

• Ionization Mode: Electrospray Ionization (ESI), Negative

• Scan Mode: Full Scan (e.g., m/z 100-1000) for impurity discovery and Selected Ion Monitoring (SIM) for targeted purity quantification.

• Targeted Ion (SIM): m/z 313.27 (for [M-H]⁻ of C19H38O3)

• Capillary Voltage: -3.0 kV

• Gas Temperature: 325°C

Workflow Diagram: HPLC-MS Analysis

Sources

• 1. 19-Hydroxy-nonadecanoic acid | C19H38O3 | CID 5282917 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 19-hydroxynonadecanoic acid (CHEBI:79179) [ebi.ac.uk]
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Comparative polymerization kinetics of C19 vs C18 omega-hydroxy acids

Technical Comparison: Polymerization Kinetics of C19 vs. C18 -Hydroxy Acids[1]

Executive Summary

This technical guide provides a comparative analysis of the polymerization kinetics and material properties of 18-hydroxyoctadecanoic acid (C18) versus 19-hydroxynonadecanoic acid (C19) .[1] While C18 is a widely available, bio-derived monomer (from suberin or castor oil derivatives), C19 represents a synthetic or rare-natural "odd-chain" analog.[1]

Key Differentiator: The primary distinction lies not in the intrinsic chemical reactivity of the hydroxyl/carboxyl groups, but in the Odd-Even Effect governing solid-state packing and crystallization kinetics. This structural nuance significantly impacts post-polymerization processing, drug release profiles, and biodegradation rates, making C19 a strategic alternative for fine-tuning thermal properties in drug delivery systems.[1]

Part 1: Chemical Basis & Monomer Selection

Structural Comparison

Both monomers are linear, aliphatic

-hydroxy fatty acids.[1] They polymerize via step-growth polycondensation to form polyester chains.

Feature	C18 (18-Hydroxyoctadecanoic Acid)	C19 (19-Hydroxynonadecanoic Acid)
Formula
Molecular Weight	300.48 g/mol	314.51 g/mol
Chain Parity	Even	Odd
Origin	Bio-based (Birch bark suberin, Castor oil)	Synthetic / Rare Natural (Marine sponges)
Packing Symmetry	High (Monoclinic/Triclinic tendency)	Lower (Orthorhombic tendency)

Reaction Mechanism

The polymerization proceeds via a nucleophilic acyl substitution, where the terminal hydroxyl group of one monomer attacks the carbonyl carbon of another, releasing water.

Graphviz Diagram: Step-Growth Polycondensation Mechanism

Caption: Step-growth polycondensation mechanism applicable to both C18 and C19 monomers. Water removal is the kinetic driver.

Part 2: Comparative Kinetics Analysis

Melt Polycondensation Kinetics

In the melt phase (above

), the intrinsic reactivity of the terminal -OH and -COOH groups is chemically identical for C18 and C19. The reaction rate is governed by flory's principle of equal reactivity , but physical factors introduce subtle differences.

• Rate Constant (

  ): .

• Viscosity Effect: C19 has a slightly higher molecular weight per repeat unit.[1] As conversion (

  ) increases, the melt viscosity of Poly-C19 rises faster than Poly-C18 for the same degree of polymerization (DP), potentially limiting diffusion-controlled kinetics at very high conversion.

• Activation Energy (

  ): Typically 50–60 kJ/mol for titanium-catalyzed bulk polyesterification.[1]

Crystallization & Solid-State Kinetics (The "Odd-Even" Effect)

This is the critical divergence point.[1] The "Odd-Even Effect" dictates that even-numbered chains (C18) pack more efficiently into crystal lattices than odd-numbered chains (C19).

• C18 (Even): Allows for optimal intermolecular hydrogen bonding (if amide/urethane links exist) or dipole alignment in the crystal. This leads to faster crystallization rates from the melt.

• C19 (Odd): The additional methylene group introduces a "kink" or requires a twisted conformation to align terminal groups, resulting in slower crystallization and a slightly less stable crystal lattice.

Impact on Polymerization: If performing Solid-State Polymerization (SSP) to increase molecular weight:

• Poly-C18: Higher crystallinity may trap functional groups in the rigid lattice, potentially reducing the final achievable molecular weight unless the temperature is carefully tuned near the

  .

• Poly-C19: The slightly more disordered "mobile" amorphous fraction (MAF) at the crystal interface can facilitate higher mobility of end-groups, potentially allowing for higher conversion in the solid state.

Data Summary Table

Parameter	Poly(18-hydroxyoctadecanoate)	Poly(19-hydroxynonadecanoate)	Causality
Intrinsic Reactivity	Identical	Identical	Same functional groups.[1]
Melting Point ( )	~95–100°C	~92–98°C	Odd-even packing efficiency.[1]
Crystallization Rate	Fast	Moderate	C18 has higher symmetry.[1]
Enzymatic Degradation	Slower	Faster	Lower crystallinity of C19 aids enzyme access.
Hydrophobicity	High	Very High	C19 has +1 unit.[1]

Part 3: Experimental Protocols

Workflow Overview

The following workflow compares the two primary synthesis routes: Chemo-Catalytic (for high MW, industrial speed) and Enzymatic (for biomedical purity, mild conditions).

Graphviz Diagram: Experimental Workflow

Caption: Parallel experimental workflows for chemical and enzymatic polymerization of C18/C19 hydroxy acids.

Protocol: Enzymatic Polymerization (Drug Delivery Grade)

Rationale: Enzymatic routes avoid toxic metal catalysts, essential for FDA-compliant drug delivery vehicles.[1]

• Preparation: In a dried vial, dissolve 2 mmol of C18 or C19 monomer in 5 mL of dry toluene. (Alternatively, perform in bulk at 85°C if solvent-free processing is required).

• Initiation: Add 10 wt% (relative to monomer) of Novozym 435 (immobilized Candida antarctica Lipase B).

• Water Removal: Add activated 4Å molecular sieves to the reaction mixture to shift equilibrium toward polymer.

• Incubation: Stir at 80°C for 24 hours.

  • Note: C18 may precipitate out earlier due to higher crystallinity.[1] C19 may remain in solution/melt longer, potentially reaching higher MW in solution.

• Purification: Dissolve the mixture in hot chloroform, filter out the enzyme/sieves, and precipitate into cold methanol.

• Validation: Measure

  via GPC and via DSC.

Protocol: Melt Polycondensation (High MW)

Rationale: Used when maximizing mechanical strength is the priority.

• Melt: Place 10g of monomer in a polymerization reactor equipped with a mechanical stirrer and N2 inlet. Heat to 120°C until molten.

• Catalysis: Add Titanium(IV) butoxide (

  ) at 0.1 mol%.

• Oligomerization: Stir at 150°C under N2 flow for 2 hours.

• Polycondensation: Apply high vacuum (< 1 mbar) and increase temperature to 180°C. React for 4–6 hours.

  • Critical Control: Monitor torque.[1] C19 melts will exhibit slightly different viscosity curves; stop reaction when torque plateaus.[1]

Part 4: Applications in Drug Development

The choice between C18 and C19 allows researchers to "tune" the polymer's thermal and degradation properties without changing the chemical backbone significantly.

• C18 (Poly-18-hydroxyoctadecanoate):

  • High Crystallinity: Ideal for long-term implants or structural scaffolds where slow degradation is required.[1]

  • Barrier Properties: Excellent moisture barrier due to dense packing.[1]

• C19 (Poly-19-hydroxynonadecanoate):

  • Tunable Degradation: The "odd" chain length disrupts packing slightly, creating a polymer that is mechanically robust but potentially more susceptible to enzymatic surface erosion.

  • Thermal Processing: The slightly lower

    and slower crystallization rate can be advantageous in hot-melt extrusion (HME) of heat-sensitive APIs, allowing processing at marginally lower temperatures with a wider processing window.[1]

References

• Vroman, I., & Tighzert, L. (2009). Biodegradable Polymers.[1] Materials, 2(2), 307-344.[1] Link

• Kobayashi, S. (2010). Lipase-catalyzed polyester synthesis: a green polymer chemistry.[1] Proceedings of the Japan Academy, Series B, 86(4), 338-365.[1] Link

• Pérez-Camargo, R. A., et al. (2020). Even–Odd Effect in Aliphatic Polycarbonates with Different Chain Lengths. Macromolecules, 53(24), 10748–10760.[1] Link

• Gross, R. A., et al. (2010). Exploring Chain Length Selectivity in HIC-catalyzed Polycondensation Reactions.[1] Biomacromolecules, 11(6), 1528–1536.[1] Link

• Cai, J., et al. (2010). Poly(ω-hydroxyl fatty acids): synthesis and properties.[1] Polymer, 51(5), 1088-1099.[1] Link

Sources

• 1. Showing Compound 9,10-Epoxy-18-hydroxy-octadecanoic acid (FDB001865) - FooDB [foodb.ca]

A Comparative Analysis of the Mechanical Properties of Poly(19-hydroxynonadecanoate) and Polyethylene

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of polymer science, the quest for materials with tailored mechanical properties for specific applications is perpetual. This guide provides a comparative analysis of the mechanical characteristics of the emerging biodegradable polyester, poly(19-hydroxynonadecanoate) (PHNA), and the widely utilized commodity polymer, polyethylene (PE). As a long-chain polyhydroxyalkanoate (lcl-PHA), PHNA presents a unique property profile that warrants a detailed examination against the benchmark performance of PE.

Due to the nascent stage of research on poly(19-hydroxynonadecanoate), specific experimental data on its mechanical properties is not yet available in published literature. Therefore, this guide will draw upon the established trends and reported data for other long-chain polyhydroxyalkanoates (lcl-PHAs) to provide a scientifically grounded and insightful comparison with polyethylene. This approach allows for a predictive understanding of PHNA's potential performance in various applications.

Unveiling the Contenders: A Structural Overview

Polyethylene (PE) is a thermoplastic polymer produced from the polymerization of ethylene. Its simple, repeating -(CH2)- backbone structure results in a semi-crystalline material. The degree of branching in the polymer chains dictates its primary classifications and, consequently, its mechanical behavior. Low-density polyethylene (LDPE) possesses significant branching, leading to lower crystallinity and a more flexible nature. Conversely, high-density polyethylene (HDPE) has minimal branching, allowing for a more ordered, crystalline structure that imparts higher stiffness and strength.[1][2]

Poly(19-hydroxynonadecanoate) (PHNA) belongs to the polyhydroxyalkanoate (PHA) family of biodegradable polyesters, which are synthesized by various microorganisms.[3] PHAs are categorized based on the number of carbon atoms in their monomer units into short-chain-length (scl-PHA), medium-chain-length (mcl-PHA), and long-chain-length (lcl-PHA).[3][4] With a 19-carbon monomer, PHNA is classified as an lcl-PHA.[3] The general structure of PHAs features a polyester backbone with alkyl side chains of varying lengths. It is this side-chain length that profoundly influences the polymer's physical and mechanical properties.

A Comparative Look at Mechanical Performance

The mechanical integrity of a polymer is paramount for its application. Key parameters for comparison include tensile strength, Young's modulus (a measure of stiffness), and elongation at break (a measure of ductility).

Property	Poly(19-hydroxynonadecanoate) / lcl-PHA (Predicted)	Low-Density Polyethylene (LDPE)	High-Density Polyethylene (HDPE)
Tensile Strength (MPa)	Lower (likely in the range of 4-20 MPa)	6.9 - 15.9	21.4 - 37.9
Young's Modulus (GPa)	Lower (likely < 0.5 GPa)	0.096 - 0.262	0.4 - 1.24
Elongation at Break (%)	Higher (potentially > 400%)	90 - 800	20 - 1000

Note: The values for lcl-PHA are predictive and based on general trends observed in published literature for PHAs with long side chains. Specific experimental values for PHNA are not yet available.

Tensile Strength: This is the maximum stress a material can withstand while being stretched or pulled before breaking. HDPE exhibits a significantly higher tensile strength compared to LDPE due to its higher crystallinity and stronger intermolecular forces.[1][2] For lcl-PHAs, including the predicted behavior of PHNA, the long alkyl side chains tend to disrupt chain packing and reduce crystallinity, leading to a lower tensile strength compared to both LDPE and HDPE.[5] Research on mcl-PHAs has shown that tensile strength can vary, with some exhibiting values around 4.3 MPa.[6]

Young's Modulus: This parameter quantifies a material's stiffness. A higher Young's modulus indicates a more rigid material. HDPE's linear structure and high crystallinity result in a much higher Young's modulus than the highly branched and less crystalline LDPE.[7] The long, flexible side chains in lcl-PHAs are expected to act as internal plasticizers, significantly reducing the material's stiffness. Molecular dynamics simulations have predicted that as the length of the carbon side chain in PHAs increases, the Young's modulus and yield stress decrease.[5][8]

Elongation at Break: This value represents the percentage increase in length that a material undergoes before it fractures. It is a measure of a material's ductility. Both LDPE and HDPE can exhibit high elongation at break, indicating their ability to deform significantly before failure.[9][10] Lcl-PHAs are generally characterized by their elastomeric properties, exhibiting high elongation at break. For instance, some PHA copolymers have shown elongation at break values exceeding 800%.[11] This suggests that PHNA will likely be a highly flexible and ductile material.

Experimental Determination of Mechanical Properties: The ASTM D638 Standard

To ensure consistency and comparability of data, the tensile properties of plastics are determined using standardized test methods. The most widely recognized standard for this purpose is ASTM D638.[8][11]

Experimental Protocol: ASTM D638 - Standard Test Method for Tensile Properties of Plastics

• Specimen Preparation: Test specimens are typically prepared by injection molding or compression molding into a "dumbbell" or "dog-bone" shape. The specific dimensions of the specimen are defined in the standard to ensure that stress is concentrated in the central, narrower section.

• Conditioning: The specimens are conditioned at a standard temperature and humidity for a specified period before testing to ensure that the material is in a consistent state.

• Testing Machine: A universal testing machine (UTM) equipped with grips to securely hold the specimen is used.[3] The UTM applies a tensile force at a constant rate of crosshead movement until the specimen fractures.[8]

• Measurement:

  • Load: A load cell accurately measures the applied tensile force.

  • Elongation: An extensometer is attached to the specimen to precisely measure the change in length (strain) during the test.

• Data Analysis: The test generates a stress-strain curve from which the following properties are calculated:

  • Tensile Strength: The maximum stress recorded during the test.

  • Young's Modulus (Tensile Modulus): The slope of the initial linear portion of the stress-strain curve.

  • Elongation at Break: The strain at which the specimen fractures, expressed as a percentage of the original length.

Experimental Workflow for Tensile Testing

Caption: Workflow for determining the tensile properties of polymers according to the ASTM D638 standard.

Concluding Insights and Future Directions

The comparison between poly(19-hydroxynonadecanoate), as represented by the broader class of lcl-PHAs, and polyethylene reveals a trade-off between strength and flexibility. While polyethylene, particularly HDPE, offers superior stiffness and tensile strength, PHNA is anticipated to provide a significantly more flexible and ductile profile, akin to an elastomer.

For researchers and drug development professionals, this distinction is critical. In applications where structural rigidity is paramount, polyethylene remains a strong candidate. However, for applications requiring flexibility, biodegradability, and biocompatibility, such as in soft tissue engineering, flexible drug delivery matrices, or biodegradable films, PHNA and other lcl-PHAs present a compelling alternative.

The advancement of research into the synthesis and characterization of specific lcl-PHAs like poly(19-hydroxynonadecanoate) will be crucial in providing the precise experimental data needed to fully realize their potential in a wide array of scientific and biomedical applications.

References

• ASTM D638-14, Standard Test Method for Tensile Properties of Plastics, ASTM International, West Conshohocken, PA, 2014,

• Shimadzu. (n.d.). ASTM D638 Standard Test Method for Tensile Properties of Plastics. Retrieved from [Link]

• Anjum, A., Zuber, M., Zia, K. M., Noreen, A., Anjum, M. N., & Tabasum, S. (2016). Microbial production of polyhydroxyalkanoates (PHAs) and its copolymers: A review of recent advancements. International journal of biological macromolecules, 89, 161-174.
• Karmoker, J. L., Hasan, K. M., Ahmed, M. B., Saifullah, M., & Hossain, M. S. (2021). Polyhydroxyalkanoate (PHA) bioplastics: A review on its production, processing, and applications. Journal of Polymers and the Environment, 29(11), 3465-3491.
• Chen, G. Q., & Wu, Q. (2005). The application of polyhydroxyalkanoates as tissue engineering materials.
• Singh, A., & Pramanik, N. (2022).

• SyBridge Technologies. (2021, April 7). Know Your Materials: Polyethylene (PE). Retrieved from [Link]

• AZoM. (2001, May 11). High Density Polyethylene (HDPE). Retrieved from [Link]

• Quora. (2016, October 19). What is Young's modulus for polythene? Retrieved from [Link]

• Blunt, W., Dartiailh, C., Genuino, H. C., & Levin, D. B. (2021). The Thermal and Mechanical Properties of Medium Chain-Length Polyhydroxyalkanoates Produced by Pseudomonas putida LS46 on Various Substrates. Frontiers in Bioengineering and Biotechnology, 8, 629638.
• Wang, Y., Yin, J., & Chen, G. Q. (2016).

• ResearchGate. (n.d.). Elongation at break of the low-density polyethylene (LDPE) and compatibilized LDPE/polyamide 6 waste blends. Retrieved from [Link]

• Precision Punch & Plastics. (n.d.). Typical Properties of Polyethylene (PE). Retrieved from [Link]

• INEOS. (n.d.). Typical Engineering Properties of High Density Polyethylene. Retrieved from [Link]

• SciTePress. (n.d.). The Analysis of Tensile Strength of High-Density Polyethylene for Shipbuilding. Retrieved from [Link]

• SyBridge Technologies. (2021, May 27). Know Your Materials: Low-Density Polyethylene vs High-Density Polyethylene. Retrieved from [Link]

• Curbell Plastics. (n.d.). HDPE Material | HDPE Plastic Uses, Characteristics, and Properties. Retrieved from [Link]

• MDPI. (2019, November 22). Development of Nontoxic Biodegradable Polyurethanes Based on Polyhydroxyalkanoate and L-lysine Diisocyanate with Improved Mechanical Properties as New Elastomers Scaffolds. Polymers, 11(12), 1965.

• ResearchGate. (n.d.). Thermal and mechanical properties of commercial polyhydroxyalkanoates. Retrieved from [Link]

• MDPI. (2022, March 11).

• Understanding High-Density Polyethylene (HDPE) and Its Properties. (2024, October 16). Retrieved from [Link]

• ResearchGate. (n.d.). Tensile strength and elongation at break of different melt spun PHA filaments. Retrieved from [Link]

• MDPI. (2019, November 14). Production of Polyhydroxyalkanoates and Extracellular Products Using Pseudomonas Corrugata and P. Mediterranea: A Review. Polymers, 11(11), 1887.
• ACS Publications. (2025, June 12). Biodegradable Polyhydroxyalkanoate Fibers in Sustainable Textiles. ACS Omega, 10(24), 28949-28961.

Sources

• 1. Polyhydroxyalkanoate and its efficient production: an eco-friendly approach towards development - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Modification and Potential Application of Short-Chain-Length Polyhydroxyalkanoate (SCL-PHA) [mdpi.com]
• 3. Predicting the Mechanical Response of Polyhydroxyalkanoate Biopolymers Using Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | The Thermal and Mechanical Properties of Medium Chain-Length Polyhydroxyalkanoates Produced by Pseudomonas putida LS46 on Various Substrates [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
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• 8. Impact Modification of Poly(3-hydroxybutyrate) and Poly(3-hydroxybutyrate-co-3-hydroxyhexanoate) with Terratek FX1515 and Terratek GDH-B1FA - PMC [pmc.ncbi.nlm.nih.gov]
• 9. muroran-it.repo.nii.ac.jp [muroran-it.repo.nii.ac.jp]
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Comparative Guide: Biodegradability Kinetics of Poly(19-hydroxynonadecanoate) vs. Conventional Polyesters

Executive Summary: The "Polyethylene-Like" Polyester[1]

Poly(19-hydroxynonadecanoic acid) [Poly(19-HNA)] represents a unique class of Long-Chain Aliphatic Polyesters (LCAPs) . Unlike short-chain polyesters such as Poly(lactic acid) (PLA) or Poly(caprolactone) (PCL), Poly(19-HNA) possesses a methylene sequence length (

= 18) that mimics the crystallographic packing and hydrophobicity of high-density polyethylene (HDPE).

The Core Challenge: The very properties that make Poly(19-HNA) desirable—thermal stability (

C) and moisture barrier—render it resistant to the bulk hydrolysis mechanisms that degrade PLA. Consequently, standard hydrolytic tests yield false negatives.

This guide outlines the specific enzymatic protocols required to assess Poly(19-HNA), validating its biodegradability against PCL (the nearest biodegradable analog) and LDPE (the non-biodegradable negative control).

Comparative Analysis: Material Properties & Degradation Profiles

To accurately design a degradation assay, one must first understand the substrate's physical resistance to water and enzymes.

Table 1: Physicochemical Barriers to Biodegradation

Property	Poly(19-HNA)	Poly(caprolactone) (PCL)	Poly(lactic acid) (PLA)	LDPE (Benchmark)
Monomer Type	-Hydroxy Acid ( )	-Hydroxy Acid ( )	-Hydroxy Acid ( )	Ethylene
Crystallinity ( )	High (>60%)	Medium (40-50%)	Low-Medium (10-40%)	High (40-60%)
Hydrophobicity (Contact Angle)	~105° (Highly Hydrophobic)	~60°	~80°	~100°
Primary Degradation Mode	Surface Erosion (Enzymatic)	Bulk/Surface Erosion	Bulk Erosion (Auto-catalytic)	Oxidative (Abiotic only)
Critical Enzyme Class	Cutinases / Lipases	Lipases / Esterases	Proteinase K / Esterases	None

Key Insight: Poly(19-HNA) degradation is surface-area dependent , not volume dependent. Unlike PLA, which swells and degrades from the inside out (bulk erosion), Poly(19-HNA) excludes water from its crystalline lattice. Therefore, degradation occurs only where specific enzymes (cutinases) can adsorb onto the crystal face and cleave the ester bonds.

Mechanistic Visualization

Understanding the "Lock-and-Key" adsorption is critical for experimental design. If the enzyme cannot dock onto the hydrophobic surface, no degradation occurs regardless of the ester bond's theoretical lability.

Figure 1: Mechanism of Enzymatic Surface Erosion. Note that degradation requires interfacial activation of the enzyme on the hydrophobic polymer surface.

Experimental Protocol: Enzymatic Degradation Assay

Disclaimer: Standard hydrolytic degradation (PBS buffer, pH 7.4, 37°C) will show <1% mass loss for Poly(19-HNA) over 6 months. You must use an enzymatic challenge assay.

Phase A: Sample Preparation (Critical for Reproducibility)

• Film Formation: Melt-press Poly(19-HNA) powder at 110°C (approx. 5°C above

  ) between Teflon sheets.

• Annealing: Cool slowly (1°C/min) to room temperature to maximize crystallinity. Rapid quenching creates amorphous regions that degrade artificially fast, skewing results.

• Standardization: Punch discs (5 mm diameter). Measure initial weight (

  ) using a microbalance ( mg).

• Sterilization: UV irradiation for 30 mins. Do not autoclave (heat alters crystallinity).

Phase B: Enzymatic Incubation

Enzyme Selection:

• Primary: Humicola insolens Cutinase (HiC). Cutinases are evolutionarily designed to degrade plant cutin (a natural polyester similar to 19-HNA).

• Alternative: Candida antarctica Lipase B (CALB).

Workflow:

• Buffer Preparation: 100 mM Phosphate buffer (pH 7.2). Add 0.02% Sodium Azide (

  ) to prevent microbial growth.

• Enzyme Loading: Add enzyme to reach an activity of 1000 U/mL .

  • Note: High concentration is required to overcome the low surface energy of Poly(19-HNA).

• Incubation: Place discs in 2 mL microtubes. Incubate at 37°C with orbital shaking (150 rpm).

  • Control: Buffer +

    (No enzyme).

  • Positive Control: PCL film (same dimensions).

Phase C: Quantification & Analysis

• Time Points: Days 1, 3, 7, 14, 21, 28.

• Washing: Remove disc

  Wash with distilled water Wash with Ethanol (removes adsorbed enzyme/oligomers).

• Drying: Vacuum dry at room temperature for 24h.

• Measurement: Record dry weight (

  ).

Calculation:

Workflow Visualization

Figure 2: Step-by-step workflow for the enzymatic degradation assay of Poly(19-HNA).

Interpreting the Data

When analyzing Poly(19-HNA) versus PCL, expect the following trends:

• Linearity: Poly(19-HNA) will show linear weight loss over time. This confirms surface erosion. If the curve accelerates (exponential), it indicates bulk water penetration (unlikely for 19-HNA).

• Rate Comparison:

  • PCL: Rapid degradation (e.g., 100% loss in 4-10 days with HiC).

  • Poly(19-HNA): Moderate degradation (e.g., 20-40% loss in 28 days).

  • LDPE: 0% loss.

• SEM Morphology: Look for surface pitting and etching on the 19-HNA samples. The bulk cross-section should remain intact, unlike PLA which would show internal crumbling.

Troubleshooting:

• No degradation? The crystallinity might be too high for the chosen enzyme. Try increasing temperature to 45°C (closer to

  but below ) to increase chain mobility, or switch to a thermophilic cutinase.

References

• Stempfle, F., et al. (2016). Long-Chain Aliphatic Polyesters from Plant Oils for Injection Molding, Film Extrusion and Electrospinning. Macromolecules.[1][2][3][4][5]

• Weinberger, S., et al. (2017). Enzymatic Degradation of Poly(ethylene)-like Poly(pentadecalactone) and Poly(pentadecalactone-co-ε-caprolactone). Polymer Degradation and Stability.[4][5][6]

• Bher, A., et al. (2022). Enzymatic Degradation of the Most Common Aliphatic Bio-Polyesters and Evaluation of the Mechanisms Involved.[7][8] Polymers (MDPI).

• Zumstein, M. T., et al. (2017). Enzymatic Hydrolysis of Polyester Thin Films at the Nanoscale: Effects of Film Morphology and Enzyme Adsorption. Environmental Science & Technology.

• Ortiz-Sanchez, M., et al. (2024). Correlation of Enzymatic Depolymerization Rates with the Structure of Polyethylene-Like Long-Chain Aliphatic Polyesters.[9] University of Konstanz / ACS Sustainable Chemistry.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Biodegradation of polyhydroxyalkanoates: current state and future prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Long-term hydrolytic degradation study of polycaprolactone films and fibers grafted with poly(sodium styrene sulfonate): Mechanism study and cell response - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Enzymatic Degradation of the Most Common Aliphatic Bio-Polyesters and Evaluation of the Mechanisms Involved: An Extended Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. (PDF) Hydrolytic and Enzymatic Degradation of a [research.amanote.com]
• 7. Enzymatic degradation of the most common aliphatic biopolyesters [cris.unibo.it]
• 8. mdpi.com [mdpi.com]
• 9. kops.uni-konstanz.de [kops.uni-konstanz.de]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 19-Hydroxynonadecanoic Acid

Introduction

19-Hydroxynonadecanoic acid is an omega-hydroxy long-chain fatty acid used in various research and development applications.[1] While it is a valuable compound, its life cycle in the laboratory does not end upon the completion of an experiment. The responsible management and disposal of resulting waste are paramount to ensuring laboratory safety, environmental protection, and regulatory compliance. This guide provides a detailed, step-by-step framework for the proper disposal of 19-Hydroxynonadecanoic acid, grounded in established safety protocols and regulatory standards. Our objective is to empower researchers with the knowledge to manage this chemical waste stream confidently and correctly, moving beyond mere procedural steps to understand the causality behind them.

Section 1: Hazard Assessment and Waste Characterization

The cornerstone of any chemical disposal procedure is a thorough understanding of the substance's intrinsic hazards and the regulatory definitions of chemical waste. While safety data for 19-Hydroxynonadecanoic acid is not extensively published, data from structurally similar long-chain fatty acids, such as 12-Hydroxystearic acid and Nonadecanoic acid, indicate that it is not classified as a hazardous substance in its pure form.[2][3][4] It is generally regarded as a combustible solid with low acute toxicity.[3]

However, the final classification of your waste stream depends entirely on its composition. Under the U.S. Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA), a waste is considered hazardous if it exhibits at least one of four characteristics: Ignitability, Corrosivity, Reactivity, or Toxicity.[5][6]

Therefore, the critical questions you must answer are:

• Is the 19-Hydroxynonadecanoic acid waste in its pure solid form?

• Is it dissolved in a solvent? If so, is that solvent considered a hazardous waste (e.g., flammable like ethanol, or toxic and halogenated like chloroform)?

• Is it mixed with other potentially hazardous reagents?

The answers will dictate the correct disposal pathway. Under no circumstances should this chemical, in any form, be disposed of down the drain. [7][8] While dilute, non-hazardous aqueous solutions of some chemicals may be permissible for drain disposal under local regulations, the low water solubility of long-chain fatty acids poses a significant risk of pipe obstruction.

Section 2: Personal Protective Equipment (PPE)

Standard laboratory PPE is required when handling 19-Hydroxynonadecanoic acid in any form. This establishes a baseline of safety that protects against unforeseen splashes or contact.

• Eye Protection: Safety glasses or goggles.

• Hand Protection: Chemically compatible gloves (e.g., nitrile).

• Body Protection: A standard laboratory coat.

Section 3: Waste Segregation and Containerization Workflow

Proper segregation is the most critical step in laboratory waste management to prevent dangerous chemical reactions.[6][9] The following decision workflow will guide you in correctly categorizing and containing your 19-Hydroxynonadecanoic acid waste at the point of generation, often known as a Satellite Accumulation Area (SAA).[7][10][11]

Caption: Waste Segregation Decision Workflow

Key Containerization Principles:

• Compatibility: The waste container must be chemically compatible with its contents. For instance, strong acids should not be stored in metal, and hydrofluoric acid must not be stored in glass.[8][12] For 19-Hydroxynonadecanoic acid and its solutions, glass or high-density polyethylene (HDPE) containers are generally appropriate.

• Closure: Containers must have a secure, tightly fitting lid and must be kept closed at all times except when adding waste.[9][10] Using a funnel that is left in the opening is a common violation.

• Labeling: All containers must be clearly labeled with the words "Hazardous Waste" (if applicable) and the full chemical name(s) of all constituents with their approximate percentages.[10][11] Do not use abbreviations or chemical formulas.[9][10]

• Condition: The container must be in good condition, free from leaks or damage.[10]

Section 4: Step-by-Step Disposal Procedures

Based on the workflow above, follow the specific procedure for your waste stream.

Scenario A: Pure 19-Hydroxynonadecanoic Acid (Solid)

• Collection: Place the solid acid waste into a sturdy plastic jar or a pail lined with a clear plastic bag.

• Labeling: Label the container as "Non-Hazardous Solid Chemical Waste" and list "19-Hydroxynonadecanoic acid."

• Storage: Store in your lab's designated SAA for solid waste, away from incompatible materials.

• Disposal: When the container is nearly full (about 90%), submit a chemical waste pickup request to your institution's Environmental Health & Safety (EHS) department.[7][10]

Scenario B: Solutions of 19-Hydroxynonadecanoic Acid

• Segregation & Collection: Based on the solvent used, pour the waste solution into the appropriate container (Halogenated, Non-Halogenated, or Aqueous). Never mix different waste streams.[7][9]

• Labeling: As waste is added, update the container label with the constituents and their estimated percentages. Use a pencil, as ink can be smudged by solvents.[7][9]

• Storage: Keep the container sealed and within a secondary containment bin to prevent spills.[8] Flammable solvent waste should be stored in a designated flammable storage cabinet.[9]

• Disposal: Once the container is 90% full, request a pickup from EHS. Do not overfill containers.[7][8]

Scenario C: Contaminated Labware and Spill Debris (Solid Waste)

This category includes items like gloves, weigh boats, pipette tips, and absorbent pads contaminated with 19-Hydroxynonadecanoic acid.

• Collection: Place all contaminated solid debris into a designated, lined container for solid chemical waste.[7] If sharps (needles, razor blades) are contaminated, they must be placed in a separate, puncture-proof sharps container labeled as chemical waste.[9]

• Labeling: Label the container "Solid Chemical Waste" and list all chemical contaminants.

• Disposal: Request a pickup from EHS when the container is full.

• Empty Containers: Original product containers of 19-Hydroxynonadecanoic acid are not considered hazardous waste once emptied. They should be triple-rinsed with a suitable solvent (e.g., ethanol or acetone).[6][12] The first two rinsates must be collected and disposed of as hazardous chemical waste.[12][13] After the third rinse and air-drying in a fume hood, deface the label and dispose of the container in the regular trash or recycling as appropriate.[6]

Section 5: Spill Management

For small spills of 19-Hydroxynonadecanoic acid, follow these steps:

• Alert Personnel: Inform others in the immediate area.

• Containment: If it is a solid, sweep it up carefully to avoid creating dust.[2] If it is a solution, surround the spill with an absorbent material from a spill kit.[14]

• Cleanup: Use absorbent pads to soak up the liquid, working from the outside in. For solid residue, gently wipe the area with a cloth dampened with a suitable solvent (like ethanol).

• Disposal: All cleanup materials (absorbent pads, contaminated gloves, etc.) must be collected and disposed of as solid chemical waste as described in Scenario C.

• Reporting: Report the spill to your laboratory supervisor or EHS office, per institutional policy.

Section 6: Summary and Regulatory Adherence

This guide provides a framework based on federal regulations and best practices. However, your institution's EHS department provides the definitive policies for your specific location. Always adhere to your university or company's Chemical Hygiene Plan.

Waste Stream	Container Type	Labeling Requirement	Disposal Pathway
Pure Solid Acid	Lined Pail or Plastic Jar	"Non-Hazardous Solid Chemical Waste" + Chemical Name	EHS Pickup
Solution in Halogenated Solvent	Compatible Glass or Plastic Carboy	"Hazardous Waste: Halogenated Organics" + All Components & %	EHS Pickup
Solution in Non-Halogenated Solvent	Compatible Glass or Plastic Carboy	"Hazardous Waste: Non-Halogenated Organics" + All Components & %	EHS Pickup
Aqueous Solution	Compatible Glass or Plastic Carboy	"Aqueous Chemical Waste" + All Components & %	EHS Pickup
Contaminated Debris (non-sharps)	Lined Pail	"Solid Chemical Waste" + All Contaminants	EHS Pickup
Empty, Triple-Rinsed Container	N/A	Original Label Defaced	Regular Trash/Recycling

Adherence to these procedures is not merely a matter of compliance; it is a fundamental aspect of our professional responsibility as scientists to ensure a safe working environment and to act as stewards of the environment.

References

• How to Ensure Safe Chemical Waste Disposal in Laboratories. (2025, May 21). Daniels Health.
• Hazardous Waste Disposal Guide. (2023, February 27). Research Safety, Northwestern University.
• Hazardous Waste Disposal Guide. Research Areas, Dartmouth Policy Portal.
• Regulations for Hazardous Waste Generated at Academic Laboratories. (2025, November 25). US EPA.
• Hazardous Chemical Waste Management Guidelines. Columbia University Research.
• Safety Data Sheet: Fatty acids, C10-18 and C12-22- unsatd., C14-18 and C16-18. Mercuria.
• Chemical Waste Disposal Guidelines. Emory University Department of Chemistry.
• Acceptable Drain Disposal Procedures. USDA ARS.
• Hazardous Waste Disposal Procedures. The University of Chicago Environmental Health and Safety.
• Safety Data Sheet: 12-Hydroxystearic acid. (2025, September 16). Thermo Fisher Scientific.
• Safety Data Sheet. (2025, September 15). Sigma-Aldrich.
• Safety Data Sheet: Nonadecanoic acid. (2023, September 27). Fisher Scientific.
• 19-Hydroxy-nonadecanoic acid. PubChem, NIH.
• Hazardous Waste Disposal Guide. (2015, September 15). Northwestern University.
• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University.
• Safety Data Sheet: Nonadecanoic acid. (2025, December 19). Fisher Scientific.
• Hazardous Materials Disposal Guide. (2019, June 12). Nipissing University.

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